Indoxacarb-d3

• Molecular Formula: C₂₂H₁₄D₃ClF₃N₃O₇
• Molecular Weight: 530.85
• Synonyms: DPX-JW 062-d3; DPX-MP 062-d3; Tornado-d3; Tornado 10FL-d3; 7-Chloro-2,5-dihydro-2-[[(methoxycarbonyl)[4-(trifluoromethoxy)phenyl]amino]carbonyl]indeno[1,2-e][1,3,4]oxadiazine-4a(3H)-carboxylic Acid-d3

Description

Indoxacarb-d3 is a stable isotope-labeled analog of indoxacarb, a sodium channel blocker insecticide, designed for use as an internal standard in advanced analytical research. Indoxacarb is an oxadiazine insecticide that is recognized for its unique mode of action as a sodium channel blocker insecticide (SCBI), specifically targeting voltage-gated sodium channels in insect nerve cells . Upon ingestion by insects, the parent compound is metabolically activated to N-decarbomethoxyllated JW062 (DCJW), a more potent metabolite that binds to and irreversibly blocks sodium channels, leading to cessation of feeding, paralysis, and death . This bioactivation is a critical area of study, and this compound provides the necessary analytical tool for its precise investigation. The compound exhibits high lipophilicity (Log P = 4.65) and low water solubility (0.2 mg/L at 25 °C), properties that influence its environmental behavior and bioavailability . The insecticidal activity is highly stereoselective, residing almost entirely in the (S)-enantiomer, which is significantly more toxic to target pests like Spodoptera frugiperda than the (R)-enantiomer . Researchers utilize this compound primarily in Liquid Chromatography-Mass Spectrometry (LC-MS) applications to ensure accurate quantification. Its key research applications include: 1) Metabolic and environmental fate studies, tracing the transformation and degradation pathways of the insecticide in biological and environmental systems; 2) Residue analysis, enabling highly precise and reliable measurement of indoxacarb and its metabolites in crops, soil, and water; 3) Resistance mechanism studies, helping to understand metabolic resistance linked to esterase and cytochrome P450 activities in resistant insect populations . By incorporating a deuterium label, this compound minimizes matrix effects and instrumental variability, providing superior data quality for environmental chemistry, toxicology, and food safety research. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic use.

Synthetic Methodologies and Isotopic Labeling Techniques for Indoxacarb D3

Chemical Synthesis Approaches for Indoxacarb (B177179) Deuteration

The synthesis of Indoxacarb-d3 involves the introduction of three deuterium (B1214612) atoms into the methoxycarbonyl group of the Indoxacarb molecule. lgcstandards.com The general synthetic route for Indoxacarb itself often starts from 5-chloroindanone. google.com A common approach involves the reaction of 5-chloroindanone with dimethyl carbonate. google.com To introduce the deuterium label, deuterated methanol (B129727) (CD3OH) or a similar deuterated methylating agent would be substituted for its non-deuterated counterpart at the appropriate step in the synthesis.

The core structure of Indoxacarb is an indeno[1,2-e] lgcstandards.comCurrent time information in Bangalore, IN.medchemexpress.comoxadiazine ring system. vulcanchem.com The synthesis involves several key steps, including the formation of an indone ester, hydroxylation, cyclocondensation, and ultimately the coupling with a substituted phenyl isocyanate derivative. google.com The deuteration is specifically targeted to one of the methoxycarbonyl groups attached to the final molecule. lgcstandards.com

Strategies for Stable Isotope Labeling of Indoxacarb for Research Applications

Stable isotope labeling is a powerful technique that renders a molecule distinguishable by mass spectrometry without altering its chemical properties. mdpi.com This is particularly valuable for quantitative analysis using isotope dilution methods, which offer high accuracy and precision. vulcanchem.commdpi.com

Deuterium Labeling for Mass Spectrometry-Based Studies

This compound is specifically designed for use as an internal standard in mass spectrometry (MS) based analytical methods, such as high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS). nih.gov Because this compound has a higher molecular weight than unlabeled Indoxacarb (530.85 g/mol vs. 527.8 g/mol ), it can be easily distinguished in a mass spectrometer. vulcanchem.comlgcstandards.com However, its chemical and physical properties, including its chromatographic retention time, are nearly identical to the unlabeled compound. vulcanchem.com This co-elution allows for accurate quantification by correcting for variations in sample preparation and instrument response. ethz.ch

The use of deuterated internal standards is a well-established practice to mitigate matrix effects, which are a common source of error in the analysis of complex samples like soil, water, and biological tissues. nih.gov

Synthesis of Radiocarbon-Labeled Indoxacarb Analogs (e.g., 14C) for Tracing Studies

For metabolic and environmental fate studies, radiolabeled analogs, particularly with Carbon-14 (14C), are invaluable tracers. nih.gov The synthesis of [14C]-Indoxacarb would involve incorporating a 14C atom at a stable position within the molecule. This allows researchers to track the parent compound and its metabolites through various biological and environmental systems. researchgate.netresearchgate.net

The synthesis of 14C-labeled organic compounds often starts with a simple, commercially available 14C-labeled precursor, such as [14C]carbon dioxide or [14C]methyl iodide. nih.gov A synthetic route is then designed to incorporate this labeled precursor into the target molecule. moravek.com For complex molecules like Indoxacarb, this can be a multi-step process requiring specialized radiochemistry expertise and facilities. researchgate.netmoravek.com For instance, a synthetic pathway could be designed to utilize [14C]nitromethane to introduce the label. researchgate.net

Purification and Characterization of Deuterated Indoxacarb Analogs

Following synthesis, crude this compound must be purified to remove any unreacted starting materials, non-deuterated Indoxacarb, and other byproducts. High-performance liquid chromatography (HPLC) is a common and effective method for purifying labeled compounds to a high degree of chemical purity. moravek.com Other techniques like recrystallization may also be employed.

The characterization of the purified this compound is essential to confirm its identity and purity. This involves a combination of analytical techniques:

Mass Spectrometry (MS): Confirms the molecular weight of the deuterated compound and provides information about its fragmentation pattern, which should be consistent with the expected structure. lgcstandards.comnih.gov

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure and confirms the position of the deuterium label. The absence of a proton signal at the expected position in the 1H NMR spectrum and the presence of a corresponding signal in the 2H NMR spectrum would confirm successful deuteration.

Isotopic Purity Assessment in Research-Grade this compound

Isotopic purity refers to the percentage of the labeled compound that contains the desired number of isotopes. For research-grade this compound, a high isotopic purity (typically >95%) is required. lgcstandards.com This is crucial for its use as an internal standard, as the presence of unlabeled Indoxacarb in the standard would lead to inaccurate quantification.

Mass spectrometry is the primary tool for assessing isotopic purity. By analyzing the isotopic cluster of the molecular ion, the relative abundance of the d3-labeled species compared to d0, d1, and d2 species can be determined.

Parameter	Method/Technique	Purpose
Purification	High-Performance Liquid Chromatography (HPLC), Recrystallization	To remove chemical impurities and unreacted starting materials. moravek.com
Characterization	Mass Spectrometry (MS)	To confirm the molecular weight and fragmentation pattern. lgcstandards.comnih.gov
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the molecular structure and the position of the deuterium label.
Isotopic Purity	Mass Spectrometry (MS)	To determine the percentage of the compound that is correctly labeled with three deuterium atoms.

Environmental Dynamics and Degradation Pathways of Indoxacarb and Its Deuterated Analogs

Hydrolytic Degradation Mechanisms and Kinetics

Hydrolysis is a significant pathway for the degradation of Indoxacarb (B177179), particularly in neutral to alkaline aqueous environments. aptuitivcdn.com The rate of this chemical process is highly dependent on the pH of the surrounding medium.

The stability of Indoxacarb in water is inversely proportional to the pH level. Under acidic conditions (pH 5), Indoxacarb is relatively stable, exhibiting a long half-life. As the pH increases towards neutral (pH 7) and alkaline (pH 9) conditions, the rate of hydrolysis accelerates dramatically. aptuitivcdn.comt3db.ca This alkaline-catalyzed hydrolysis is a major route of dissipation in the environment. vulcanchem.com

Studies on different isomeric mixtures of Indoxacarb, such as DPX-JW062 (a 50:50 mix of the S and R isomers) and DPX-MP062 (a 75:25 mix), have shown similar pH-dependent degradation kinetics. amazonaws.com For instance, the half-life of DPX-JW062 was approximately 500 days at pH 5, 38 days at pH 7, and just 1 day at pH 9. aptuitivcdn.com Similarly, for DPX-MP062, the half-life was 607 days at pH 5, 22 days at pH 7, and 0.25 days at pH 9. amazonaws.com

Table 1: Hydrolysis Half-Life of Indoxacarb Isomeric Mixtures at Different pH Levels

Isomeric Mixture	pH 5 (days)	pH 7 (days)	pH 9 (days)
DPX-JW062	~500	38	1
DPX-MP062	607	22	0.25

Data sourced from Ferraro and McEuen, 1996 and Lentz, 2002a. aptuitivcdn.comamazonaws.com

The process of hydrolysis breaks down the Indoxacarb molecule into several smaller compounds. Under alkaline conditions (pH 9), the major identified degradation products are IN-KT413 and IN-MF014. amazonaws.com In near-neutral aerobic aquatic systems, the transient hydrolysis product IN-KT413 is also formed. amazonaws.com Another significant metabolite formed through hydrolysis, particularly under aerobic conditions, is IN-JT333. aptuitivcdn.com The major metabolic reactions involved include the opening of the oxadiazine ring and hydrolysis of the carboxymethyl group. t3db.canih.gov

Photolytic Degradation in Aquatic and Terrestrial Systems

Photodegradation, or the breakdown of molecules by light, is another key pathway for the dissipation of Indoxacarb, especially in aquatic environments. aptuitivcdn.com

In aqueous solutions, Indoxacarb is susceptible to rapid degradation when exposed to simulated or natural sunlight. The aqueous photolysis half-life has been reported to be as short as 3.16 to 5 days, indicating a low persistence in clear, shallow aquatic systems. aptuitivcdn.comregulations.govnih.gov This rapid breakdown suggests that chronic exposure in such aquatic environments may not be significant. aptuitivcdn.com

Table 2: Photodegradation Half-Life of Indoxacarb

System	Condition	Half-Life (days)
Aquatic	pH 5 Buffer, Simulated Sunlight	3.16 - 5
Terrestrial (Soil)	Natural Sunlight	139

Data sourced from various environmental fate studies. aptuitivcdn.comregulations.govnih.gov

A number of phototransformation products have been identified from studies on Indoxacarb in aqueous solutions. When subjected to photolysis in a pH 5 sterile solution, several products were formed, with some exceeding 10% of the initial parent material. fao.org Chiral analysis has shown that both the S and R enantiomers of Indoxacarb degrade photolytically in sterile water at the same rate. fao.org

Microbial Degradation in Environmental Matrices

Microbial action is a crucial pathway for the breakdown of Indoxacarb, particularly in soil environments. aptuitivcdn.com The rate and extent of microbial degradation can be influenced by soil type, organic matter content, moisture, and the specific microbial communities present. nih.gov

Indoxacarb generally undergoes rapid decomposition in terrestrial environments through microbial degradation. aptuitivcdn.com Aerobic soil metabolism is a significant process, with reported half-lives ranging from 3 to 30 days in several soil types. nih.gov However, persistence can be much longer in certain soils, with one study reporting a half-life of over 120 days. apvma.gov.au In field dissipation studies, the half-life of Indoxacarb was variable, ranging from 16 to 114 days. aptuitivcdn.com

Under aerobic conditions, one of the primary metabolites formed is IN-JT333. aptuitivcdn.com Other metabolites identified in aerobic soil studies include IN-KG433, IN-ML437 hydroxide, IN-JU873, IN-MK638, and IN-MK643. apvma.gov.au The persistence of these metabolites can vary, with some being non-persistent and others showing moderate to high persistence. amazonaws.com For example, the metabolite IN-JT333 has been found to be more persistent than the parent Indoxacarb in some studies. apvma.gov.au The degradation of Indoxacarb often follows a pattern of rapid initial breakdown followed by a slower degradation phase. apvma.gov.auepa.gov

In anaerobic environments, such as flooded soils, the degradation of Indoxacarb is slower. amazonaws.com Under anaerobic aquatic conditions, half-lives have been reported to range from 147 to 315 days. nih.gov

Aerobic and Anaerobic Biotransformation Processes in Soil

The biotransformation of indoxacarb in soil is a critical process governing its persistence and the formation of various metabolites. Microbial degradation is a significant pathway for the decomposition of indoxacarb in terrestrial environments. aptuitivcdn.com

Under aerobic conditions , indoxacarb undergoes relatively rapid degradation. Studies have shown that the half-life of indoxacarb in aerobic soil can range from less than one day to several hundred days, with a biphasic dissipation pattern often observed—an initial rapid degradation phase followed by a slower one. piat.org.nzapvma.gov.au A primary metabolite formed during aerobic soil metabolism is IN-JT333, a hydrolysis product that can exhibit higher toxicity than the parent compound. aptuitivcdn.com The formation of other degradation products such as IN-KT413, IN-MK638, IN-KG433, IN-JU873, and IN-MK643 has also been reported, each with varying persistence. piat.org.nzepa.gov For instance, IN-KT413 and IN-MK638 are generally non-persistent, while IN-MK643 can be persistent. piat.org.nzepa.gov

In anaerobic soil environments , the degradation of indoxacarb is considerably slower. The half-life of indoxacarb in anaerobic soil has been reported to be significantly longer than in aerobic soils, with estimates ranging from 147 to 233 days. piat.org.nz In some cases, the DT50 (time for 50% dissipation) in the total anaerobic system has been reported to be around 186 days. piat.org.nz Under these conditions, the transient hydrolysis product IN-KT413 has been observed to form. piat.org.nz

The degradation rates of different isomeric mixtures of indoxacarb, such as DPX-JW062 (a 50:50 racemic mixture) and DPX-MP062 (a 75:25 mixture of active S-isomer to inactive R-isomer), have been found to be equivalent in aerobic soils. piat.org.nzepa.gov

Role of Microbial Communities in Indoxacarb Decomposition

Microbial communities play a pivotal role in the decomposition of indoxacarb in soil. aptuitivcdn.com The degradation process is primarily mediated by microbial activity, which can be influenced by soil properties such as organic matter content. nih.gov Hydrophobic pesticides like indoxacarb can be strongly sorbed by soil organic matter, which may decrease their bioavailability for microbial degradation. nih.gov

The enantioselective degradation of indoxacarb isomers is also influenced by microbial activity. In non-sterilized acidic soil, the R-(-)-indoxacarb isomer was observed to degrade preferentially, while in alkaline soil, the S-(+)-indoxacarb isomer was degraded more rapidly. acs.org In contrast, under sterilized conditions, degradation was significantly reduced, highlighting the essential role of microorganisms in the process. acs.org This suggests that different microbial populations in varying soil pH conditions may have different enzymatic capabilities for degrading specific enantiomers.

Isolation and Identification of Microorganisms Involved in Degradation

Research has been conducted to isolate and identify specific microorganisms capable of degrading indoxacarb. In one study, bacteria were isolated from the gut of the diamondback moth, Plutella xylostella. elsevier.es Among the isolates, Bacillus cereus demonstrated the ability to degrade indoxacarb in a minimal medium where the insecticide was the sole carbon source. elsevier.es This degradation was associated with enhanced esterase activity, suggesting that carboxylesterases produced by the bacteria may play a role in the initial hydrolysis of the indoxacarb molecule. elsevier.es

The general approach for isolating such microorganisms involves enrichment culture techniques, where soil or other environmental samples are incubated with the pesticide as a primary nutrient source to select for and promote the growth of degrading microbes. cabidigitallibrary.orgfrontiersin.org Subsequent identification is often carried out using molecular techniques like 16S rRNA gene sequencing. elsevier.escabidigitallibrary.org Studies have successfully isolated various bacterial genera, such as Pseudomonas, Bacillus, and Stenotrophomonas, that are capable of degrading other types of pesticides, indicating the potential for isolating specific indoxacarb-degrading strains from contaminated environments. frontiersin.orgnih.gov

Field Dissipation and Persistence Studies

Field dissipation studies are essential for understanding the real-world persistence of indoxacarb and its metabolites under varying environmental conditions. These studies provide crucial data on the half-life of the compound in different matrices.

Half-Lives in Diverse Soil Types and Plant Matrices

The persistence of indoxacarb, often expressed as its half-life (DT50), varies considerably depending on the environmental matrix.

In soil , field dissipation half-lives for indoxacarb are variable, with reported values ranging from 16 to 114 days. aptuitivcdn.com In some field studies, the half-life in surface soils was found to be between 29 and 119 days. epa.gov The dissipation in soil often follows a biphasic pattern, with an initial rapid decline followed by a slower degradation phase. apvma.gov.au For instance, one study reported initial rapid aerobic metabolism with DT50 values of 3 to 23 days, followed by a much slower phase. apvma.gov.au Another study in China found the DT50 in paddy soil to be less than 9 days. nih.gov

In plant matrices , indoxacarb degrades moderately rapidly. The disappearance time for 50% of the chemical (DT50) on the leaves and fruits of various vegetable crops has been measured to be in the range of 2 to 34 days, with an average of 18 days. aptuitivcdn.compiat.org.nz More recent studies on vegetables like tomatoes and cabbages have reported even faster dissipation, with half-lives ranging from 1.55 to 2.76 days. nih.govfrontiersin.orgresearchgate.net In rice plants, the half-life of indoxacarb in rice straw was found to be less than 9 days, while in brown rice and rice husk, it ranged from 10.3 to 20.4 days and 4.4 to 8.1 days, respectively. nih.govwiserpub.com

The following table summarizes the reported half-lives of indoxacarb in different matrices.

Matrix	Half-Life (DT50) in Days	Reference(s)
Soil (Field Dissipation)	16 - 114	aptuitivcdn.com
Soil (Surface Field)	29 - 119	epa.gov
Soil (Aerobic Metabolism)	3 - 23 (initial phase)	apvma.gov.au
Paddy Soil	< 9	nih.gov
Plant Leaves and Fruits	2 - 34	aptuitivcdn.compiat.org.nz
Tomatoes and Cabbages	1.55 - 2.76	nih.govfrontiersin.orgresearchgate.net
Rice Straw	< 9	nih.gov
Brown Rice	10.3 - 20.4	wiserpub.com
Rice Husk	4.4 - 8.1	wiserpub.com

Influence of Environmental Factors on Degradation Rates

Several environmental factors significantly influence the degradation rate of indoxacarb.

pH: Hydrolysis of indoxacarb is highly pH-dependent. The rate of hydrolysis increases with increasing pH. At a pH of 5, the half-life is very long (approximately 500-607 days), while at a neutral pH of 7, it decreases to about 22-38 days. aptuitivcdn.compiat.org.nz In alkaline conditions (pH 9), degradation is rapid, with a half-life of approximately 0.25 to 1 day. aptuitivcdn.compiat.org.nzapvma.gov.au

Photolysis: Photodegradation can play a role in the dissipation of indoxacarb, particularly in aquatic environments and on surfaces. The aqueous photolysis half-life is relatively short, around 3.16 days. aptuitivcdn.com However, photolysis on soil surfaces is a slower process, with a reported half-life of 139 days under simulated sunlight. aptuitivcdn.comapvma.gov.au

Temperature and Moisture: General principles of microbial degradation suggest that optimal temperature and moisture conditions for microbial activity will enhance the breakdown of indoxacarb. nih.gov For example, higher rainfall was suggested as a reason for faster dissipation in one study. frontiersin.org Another study noted that soil with higher moisture content, such as water-saturated surface soil, showed greater quantities of degradation products. nih.gov

Mobility and Environmental Partitioning Research

The mobility and partitioning behavior of indoxacarb in the environment determine its potential to move into different environmental compartments, such as water bodies.

Indoxacarb is characterized by low water solubility (0.2 mg/L) and a high octanol-water partition coefficient (log Kow of 4.6). aptuitivcdn.compiat.org.nz This hydrophobicity, coupled with a moderately high to high soil sorption coefficient (Koc) ranging from 2200 to 9400, indicates a strong tendency for indoxacarb to partition from water to soil and organic matter. aptuitivcdn.compiat.org.nz Consequently, indoxacarb is considered to be relatively immobile in soil. aptuitivcdn.compiat.org.nz

Leaching studies have confirmed this low mobility. In soil column experiments, the majority of indoxacarb and its residues were retained in the upper layers of the soil, with very little movement to lower depths. aptuitivcdn.com Field dissipation studies have also shown that both the parent compound and its major metabolite, IN-JT333, are predominantly detected in the top 15 cm of the soil. apvma.gov.au

While some degradation products of indoxacarb may have lower Koc values and thus potentially higher mobility, their often short half-lives can reduce the likelihood of significant leaching into groundwater. piat.org.nzepa.gov However, the complex degradation profile of indoxacarb means that a comprehensive assessment of the mobility of all major metabolites is important.

The following table presents key physicochemical properties of indoxacarb related to its environmental partitioning.

Property	Value	Reference(s)
Water Solubility	0.20 mg/L at 25°C	aptuitivcdn.comapvma.gov.au
Octanol-Water Partition Coefficient (log Kow)	4.6	aptuitivcdn.compiat.org.nz
Soil Adsorption Coefficient (Koc)	2200 - 9400	aptuitivcdn.compiat.org.nz
Henry's Law Constant	<6 x 10-10 atm-m3/mol	aptuitivcdn.compiat.org.nz
Vapor Pressure	<1.0 x 10-7 mmHg at 25°C	aptuitivcdn.com

The low vapor pressure and Henry's law constant also indicate that volatilization is not a significant dissipation pathway for indoxacarb from soil or water surfaces. aptuitivcdn.compiat.org.nz

Soil Adsorption and Leaching Potential

Indoxacarb exhibits a strong tendency to bind to soil particles, which significantly limits its mobility. aptuitivcdn.compiat.org.nz Studies have shown that a substantial percentage of applied indoxacarb is retained in the upper layer of the soil. For instance, in laboratory experiments, 70-75% of indoxacarb was found in the top 10 cm of soil. researchgate.netresearchgate.net Another study reported retention of 82.67% to 84.00% in the top 0-10 cm of acidic soil, 80.67% to 82.70% in alkaline soil, and 76.68% to 78.70% in neutral soil. nih.gov This strong adsorption is attributed to its low water solubility and high soil sorption coefficient (Koc), which ranges from 2200 to 9400. aptuitivcdn.compiat.org.nz

Due to this high adsorption, the potential for indoxacarb to leach into groundwater is considered low. aptuitivcdn.comresearchgate.netnih.gov Research has indicated that indoxacarb residues are generally not detected below a depth of 40 cm in soil, and no residues have been found in leachate fractions. researchgate.netresearchgate.netijcmas.com Even though some of its degradation products may have lower Koc values, their typically short half-lives reduce the risk of groundwater contamination. piat.org.nz

Table 1: Soil Adsorption and Leaching of Indoxacarb

Soil Parameter	Finding	Reference
Soil Adsorption (Koc)	2200 - 9400	aptuitivcdn.compiat.org.nz
Retention in Top 10cm Soil	70 - 75%	researchgate.netresearchgate.net
Leaching Potential	Low; not detected below 40 cm	researchgate.netresearchgate.net

| Groundwater Contamination Risk | Low | aptuitivcdn.comresearchgate.netnih.gov |

Volatilization Studies from Plant and Soil Surfaces

Volatilization is not a significant dissipation pathway for indoxacarb. aptuitivcdn.compiat.org.nz This is due to its low vapor pressure (<1.0 X 10-7 mmHg at 25 ºC) and a low Henry's Law constant (<6 X 10-10 atm-m3/mol at 25ºC). aptuitivcdn.compiat.org.nz A study on the volatilization of a racemic mixture of indoxacarb (DPX-JW062) from lettuce and soil surfaces found that less than 3% of the applied amount volatilized over a seven-day period. aptuitivcdn.compiat.org.nz This indicates that the loss of indoxacarb to the atmosphere from treated surfaces is minimal.

Distribution and Movement in Aquatic Systems

In aquatic environments, indoxacarb tends to partition from the water to the sediment. nih.gov Its low water solubility (0.2 mg/L) and high octanol-water partition coefficient (log Kow of 4.65) contribute to this behavior. aptuitivcdn.comnih.gov Once in the sediment, it undergoes further degradation. piat.org.nz

Hydrolysis is a key degradation pathway in water, and its rate is pH-dependent. aptuitivcdn.comnih.gov The half-life of indoxacarb is approximately 500-607 days at pH 5, 22-38 days at pH 7, and decreases to just 0.25-1 day at pH 9. piat.org.nz Photolysis, or degradation by sunlight, also plays a significant role in aquatic systems, with an aqueous photolysis half-life of about 3.16 days. aptuitivcdn.com This rapid degradation in water suggests a low potential for long-term persistence in the water column. aptuitivcdn.com

Despite its relatively rapid degradation in water, indoxacarb and some of its degradation products can be toxic to aquatic organisms. aptuitivcdn.compiat.org.nz The bioconcentration factor (BCF) for indoxacarb in fish has been estimated to be around 2,000, indicating a very high potential for accumulation in aquatic organisms. nih.gov Studies on zebrafish have shown that the (-)-R-indoxacarb enantiomer has a higher bioconcentration factor than the (+)-S-indoxacarb enantiomer. researchgate.net

Table 2: Indoxacarb Behavior in Aquatic Systems

Parameter	Value/Finding	Reference
Water Solubility	0.2 mg/L	aptuitivcdn.comnih.gov
Log Kow	4.65	nih.gov
Hydrolysis Half-life (pH 5)	~500-607 days	piat.org.nz
Hydrolysis Half-life (pH 7)	22-38 days	piat.org.nz
Hydrolysis Half-life (pH 9)	0.25-1 day	piat.org.nz
Aqueous Photolysis Half-life	3.16 days	aptuitivcdn.com

| Bioconcentration Factor (BCF) in fish | ~2,000 | nih.gov |

Enantioselective Degradation and Enantiomerization in Environmental Compartments

Indoxacarb is a chiral molecule, existing as two enantiomers, R-(-)-indoxacarb and S-(+)-indoxacarb. The degradation of indoxacarb in the environment is often enantioselective, meaning one enantiomer degrades faster than the other. This has significant implications as the S-(+)-enantiomer is the more insecticidally active form. apvma.gov.au

Stereoselective Degradation in Soil

The degradation of indoxacarb in soil is influenced by microbial activity and soil pH. acs.orgacs.org In non-sterilized soils, enantioselective degradation is commonly observed. acs.orgnih.gov

In acidic soils , the R-(-)-enantiomer tends to degrade faster. acs.orgnih.gov For example, one study found the half-life of R-(-)-indoxacarb to be 10.43 days, while the S-(+)-enantiomer had a half-life of 14.00 days. acs.orgnih.gov

In alkaline soils , the S-(+)-enantiomer is preferentially degraded. acs.orgnih.gov In one case, the half-life of S-(+)-indoxacarb was 4.88 days, compared to 12.14 days for the R-(-)-enantiomer. acs.orgnih.gov

In sterilized soils, degradation is significantly slower, indicating that microbial activity is a primary driver of enantioselective degradation. acs.orgacs.orgacs.org However, in alkaline sterilized soil, chemical hydrolysis still contributes to degradation. acs.orgacs.org

Table 3: Half-lives of Indoxacarb Enantiomers in Non-Sterilized Soil

Soil Type	Enantiomer	Half-life (days)	Reference
Acidic	R-(-)-indoxacarb	10.43	acs.orgnih.gov
	S-(+)-indoxacarb	14.00	acs.orgnih.gov
Alkaline	R-(-)-indoxacarb	12.14	acs.orgnih.gov

Enantiomer-Specific Biotransformation in Plants

Enantioselective degradation of indoxacarb also occurs in plants. researchgate.net The rate and preference for enantiomer degradation can vary depending on the plant species. For instance, in one study on cabbage, (-)-indoxacarb degraded faster in Beijing cabbage, while (+)-indoxacarb degraded preferentially in Anhui cabbage. researchgate.net In tea plants, the S-indoxacarb enantiomer was found to dissipate more quickly than the R-indoxacarb. researchgate.net The half-lives of both enantiomers in cabbage are generally shorter than in soil, ranging from 2.8 to 4.6 days. researchgate.net In tea, the half-lives of S-indoxacarb and R-indoxacarb were reported as 2.6 and 3.3 days, respectively. researchgate.net

Metabolism and Biotransformation in Biological Systems Excluding Human Clinical Data

Comparative Metabolic Pathways in Arthropods

In arthropods, particularly insect pests, indoxacarb (B177179) is metabolically converted into its N-decarbomethoxylated metabolite, known as DCJW. This bioactivation is a key factor in its insecticidal efficacy. bioone.orgnih.gov The rate of this conversion can vary among different insect species, influencing the speed and ultimate toxicity of the compound. piat.org.nzresearchgate.net

Enzymatic Deactivation Mechanisms (e.g., Esterases, Amidase Activity)

The bioactivation of indoxacarb to its more toxic form, DCJW, is facilitated by the enzymatic activity of esterases or amidases within the insect. piat.org.nzmdpi.comdntb.gov.uamdpi.com These enzymes cleave the carbomethoxy group from the parent indoxacarb molecule. nih.gov Studies have shown that the presence and activity levels of these hydrolases are directly linked to the susceptibility of an insect to indoxacarb. For instance, in some resistant strains of insects, the efficiency of this bioactivation process may be altered. bioone.org

Role of Cytochrome P450 Monooxygenases in Metabolite Formation

Cytochrome P450 monooxygenases (P450s) play a significant role in the further metabolism of both indoxacarb and its active metabolite, DCJW. mdpi.comnih.gov In vitro studies have confirmed that the formation of hydroxylated and oxadiazine ring-opened metabolites is dependent on NADPH and cytochrome P450. mdpi.comnih.gov In some insect species, increased P450 activity is associated with resistance to indoxacarb, as these enzymes can detoxify the active compound. mdpi.comnih.govnih.gov For example, in the German cockroach, both indoxacarb and DCJW are metabolized into hydroxy, oxadiazine ring-opened, and hydroxylated ring-opened metabolites through P450-dependent pathways. nih.gov Similarly, in resistant strains of Spodoptera litura, multiple overexpressed P450 genes were found to effectively metabolize indoxacarb and DCJW. nih.gov In the damselfly Ischnura senegalensis, lower concentrations of indoxacarb appeared to be detoxified with the help of cytochrome P450 genes. mdpi.com

Formation and Fate of N-decarbomethoxylated Metabolite (DCJW)

The conversion of indoxacarb to DCJW is a critical step for its insecticidal activity. nih.govpiat.org.nz DCJW is a potent blocker of voltage-dependent sodium channels in insect nerve cells, leading to paralysis and death. nih.govpiat.org.nznih.gov The formation of DCJW occurs rapidly in susceptible lepidopteran larvae after ingestion of indoxacarb. piat.org.nzresearchgate.net The fate of DCJW within the insect involves further metabolism by enzymes, including cytochrome P450s, which can lead to detoxification and the formation of less active metabolites. mdpi.comnih.gov However, the accumulation of DCJW at the target site is what ultimately determines the toxic outcome for the insect. mdpi.com

Metabolism in Non-Target Organisms (e.g., Mammalian Models, Aquatic Organisms)

The metabolism of indoxacarb in non-target organisms differs significantly from that in target insect pests, which contributes to its selective toxicity. bioone.org

Biotransformation Pathways in Laboratory Mammalian Species (e.g., Rodents)

In mammals, such as rats, indoxacarb is extensively metabolized, and no unchanged parent compound is excreted in urine or bile. fao.orginchem.org Following oral administration, indoxacarb is absorbed and undergoes biotransformation. inchem.orgmsdvetmanual.com A notable difference between sexes has been observed in rats, where females metabolize indoxacarb more slowly but produce significantly more of the toxic metabolite IN-JT333 (the racemic mixture containing DCJW) than males. fao.orginchem.org

The major metabolic pathways in rats include:

Hydrolysis: The formation of IN-JT333 occurs through the hydrolysis of the carboxymethyl group. inchem.org

Hydroxylation: Hydroxylation of the indanone ring leads to the formation of 5-HO-JW062. inchem.org

Ring Opening: The oxadiazine ring can be opened by hepatic microsomal enzymes, forming IN-KG433, which is a precursor to several urinary metabolites. inchem.org

The metabolites are then excreted in both urine and feces. inchem.orgepa.gov The elimination half-life of the metabolites can be long, suggesting potential for bioaccumulation in fatty tissues. inchem.org

Table 1: Major Metabolites of Indoxacarb in Rats

Metabolite	Formation Pathway
IN-JT333	Hydrolysis of the carboxymethyl group. inchem.org
5-HO-JW062	Hydroxylation of the indanone ring. inchem.org
IN-KG433	Opening of the oxadiazine ring. inchem.org
4-trifluoromethoxyaniline	Biotransformation of the trifluoromethoxyphenyl portion. inchem.org

Metabolic Profiles in Aquatic Organisms (e.g., Fish, Invertebrates)

The metabolism of indoxacarb in aquatic organisms is an area of active research, as runoff from treated areas can pose a risk to these non-target species. piat.org.nz While the extent of metabolism to the active metabolite IN-JT333 in wild fish and aquatic invertebrates has not been fully quantified, studies have shown that indoxacarb can be toxic to these organisms. piat.org.nz

In zebrafish (Danio rerio), exposure to indoxacarb has been shown to affect metabolic pathways in the liver, including the tricarboxylic acid (TCA) cycle and various amino acid metabolisms. researchgate.netnih.govresearchgate.net This indicates that indoxacarb can disrupt normal metabolic function and reduce the liver's detoxification ability. nih.govresearchgate.net Studies on the bioaccumulation of indoxacarb in zebrafish have shown enantioselective accumulation, with the (-)-R-indoxacarb enantiomer being preferentially accumulated over the (+)-S-indoxacarb enantiomer. oup.com The biotransformation processes leading to this enantioselectivity in zebrafish are not yet fully understood. oup.com

In the aquatic midge Chironomus riparius, glutathione-S-transferase has been identified as a key enzyme involved in the detoxification of indoxacarb. researchgate.net For the non-target damselfly Ischnura senegalensis, transcriptomic analysis suggests that at lower concentrations, cytochrome P450 genes are involved in detoxification, but at higher concentrations, this system is overwhelmed. mdpi.com

Table 2: Effects of Indoxacarb on Metabolic Pathways in Zebrafish

Affected Pathway	Observed Effect	Reference
Tricarboxylic Acid (TCA) Cycle	Significant impact on the pathway. nih.govresearchgate.net	nih.govresearchgate.net
Amino Acid Metabolism	Significant impact on various amino acid metabolisms. nih.govresearchgate.net	nih.govresearchgate.net

Impact on Endogenous Metabolic Pathways in Non-Target Organisms (e.g., Metabolomics Studies)

Recent research employing metabolomics has shed light on the sublethal effects of Indoxacarb on the metabolic pathways of non-target organisms. These studies provide a systems-level view of how this insecticide can disrupt normal biochemical processes beyond its primary mode of action.

In the non-target aquatic invertebrate, the zebrafish (Danio rerio), chronic exposure to environmentally relevant concentrations of Indoxacarb has been shown to induce significant metabolic disturbances in the liver. nih.govresearchgate.net A 2023 study integrating metabolomics and mass spectrometry imaging found that Indoxacarb exposure significantly affected key metabolic pathways, including the tricarboxylic acid (TCA) cycle and various amino acid metabolisms. nih.govresearchgate.netthepharmajournal.com The disruption of these pathways suggests a decrease in the liver's detoxification ability. nih.govresearchgate.net Observed effects included pathological changes like cavitation in the liver and significant increases in the activities of enzymes such as catalase (CAT), glutamic oxalacetic transaminase (GOT), and glutamic pyruvic transaminase (GPT). nih.gov

Similarly, metabolomics studies on the red imported fire ant (Solenopsis invicta), a non-target insect, revealed that sublethal exposure to Indoxacarb altered several key metabolic pathways. researchgate.net The most significantly affected pathways included pyrimidine (B1678525) metabolism and aspartate metabolism, indicating a broad impact on the insect's core biochemical functions. researchgate.net

In the non-biting midge Chironomus riparius, exposure to Indoxacarb led to biochemical alterations, with glutathione-S-transferase (GST) activity being the most sensitive biomarker. ulisboa.ptnih.gov This highlights the role of GST in the detoxification of Indoxacarb. ulisboa.ptnih.gov Changes in lactate (B86563) dehydrogenase and glutathione (B108866) peroxidase activities were also noted, pointing to disturbances in energy and oxidative stress metabolism. ulisboa.pt

Table 1: Summary of Metabolomics Findings in Non-Target Organisms Exposed to Indoxacarb

Organism	Affected Tissue/System	Key Affected Metabolic Pathways	Key Findings	Reference
Zebrafish (Danio rerio)	Liver	Tricarboxylic acid (TCA) cycle, amino acid metabolism	Disturbance of metabolic pathways resulted in decreased liver detoxification ability; increased CAT, GOT, and GPT activity.	nih.govresearchgate.net
Red Imported Fire Ant (Solenopsis invicta)	Whole body	Pyrimidine metabolism, aspartate metabolism, fatty acid metabolism, insulin (B600854) signaling	Significant alteration in metabolites related to core metabolic and signaling pathways.	researchgate.netmdpi.com
Midge (Chironomus riparius)	Whole body	Detoxification (Glutathione metabolism), energy metabolism	Glutathione-S-transferase (GST) was the most sensitive biomarker, indicating its role in detoxification.	ulisboa.ptnih.gov

Application of Indoxacarb-d3 in Metabolic Tracing and Pathway Elucidation

Stable isotope-labeled compounds, such as the deuterated analog this compound, are powerful tools in metabolism research. numberanalytics.comtechnologynetworks.com The use of these tracers allows for the precise tracking of a parent compound and its metabolites through complex biological systems, a technique known as stable isotope tracing (SIT). numberanalytics.com

In Vivo and In Vitro Metabolic Studies Using Deuterated Analogs

Deuterated analogs are employed in both in vivo (within a living organism) and in vitro (in a controlled environment like a cell culture or with isolated enzymes) studies to elucidate metabolic pathways. harvard.edu In these studies, an organism or system is exposed to the deuterated compound, and samples are collected over time. biorxiv.org Analytical techniques, primarily mass spectrometry, are then used to distinguish the deuterated compound and its metabolites from their naturally occurring, non-deuterated counterparts. technologynetworks.com

This approach offers several advantages:

Pathway Identification: It allows researchers to map the biotransformation of a xenobiotic, identifying novel or previously unknown metabolites.

Flux Analysis: It can provide quantitative data on the rate of metabolic reactions (metabolic flux), offering insights into how different conditions affect the metabolism of the compound. numberanalytics.com

Metabolite Origin: It confirms that detected metabolites are derived from the administered compound, rather than being endogenous molecules. osti.gov

While specific published studies detailing the use of this compound for metabolic tracing were not identified in the search, the principles are well-established. For example, deuterated glucose and deuterated water are commonly used to trace carbohydrate metabolism and de novo lipogenesis in vivo. technologynetworks.comharvard.edu A similar approach with this compound would enable researchers to track its absorption, distribution, metabolism, and excretion with high precision in various organisms.

Quantitative Metabolite Profiling with this compound as an Internal Standard

One of the most critical applications of this compound is its use as an internal standard (IS) for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) methods. vulcanchem.com An internal standard is a compound with similar physicochemical properties to the analyte of interest, which is added in a known quantity to samples before processing. usgs.gov

Deuterated compounds like this compound are considered the "gold standard" for internal standards in mass spectrometry. vulcanchem.com This is because they co-elute chromatographically with the non-deuterated analyte and exhibit nearly identical ionization efficiency in the mass spectrometer's source, but are distinguishable by their higher mass. vulcanchem.comnih.gov This allows for the correction of variations that can occur during sample preparation (e.g., extraction losses) and instrumental analysis (e.g., injection volume errors, matrix effects), leading to highly accurate and precise quantification. usgs.govcabidigitallibrary.org The existence of commercially available Deschloro this compound highlights its intended use for such analytical purposes. vulcanchem.com

Table 2: Role of this compound as an Internal Standard in Quantitative Analysis

Parameter	Description	Advantage of Using this compound
Accuracy & Precision	Corrects for variability in sample preparation and analysis.	Since this compound behaves almost identically to Indoxacarb, it accurately reflects any loss or analytical variation experienced by the target analyte.
Matrix Effect Compensation	Minimizes the impact of other components in the sample matrix (e.g., soil, tissue) that can suppress or enhance the analyte's signal.	The internal standard experiences the same matrix effects as the analyte, allowing for a reliable ratio-based calculation that cancels out this interference.
Retention Time Lock	Confirms the identity of the target analyte in complex samples.	The deuterated standard co-elutes with the non-deuterated analyte, increasing confidence in peak identification.

Influence of Stereochemistry on Metabolic Fate

Indoxacarb possesses a chiral center, meaning it exists as two non-superimposable mirror-image isomers, or enantiomers: the S-enantiomer (DPX-KN128) and the R-enantiomer (IN-KN127). apvma.gov.aumichberk.com This stereochemistry profoundly influences its biological activity and metabolic fate. The S-isomer is the insecticidally active component, while the R-isomer is largely inactive. apvma.gov.aupiat.org.nz Commercial formulations typically contain a 3:1 ratio of the S- to R-isomer. apvma.gov.aufao.org

The metabolism of Indoxacarb is enantioselective, meaning that biological systems often process the two enantiomers at different rates and through different pathways. A key metabolic step is the bioactivation of Indoxacarb, a pro-insecticide, into its more potent N-decarbomethoxylated metabolite, known as IN-JT333 or DCJW. piat.org.nznih.gov This conversion is carried out by esterase or amidase enzymes and is significantly more efficient for the active S-enantiomer in target insects. piat.org.nznih.gov

Studies in various organisms have demonstrated this enantioselectivity:

In the fall armyworm (Spodoptera frugiperda), the concentration of the active metabolite DCJW was 2.73 times higher in the group treated with S-indoxacarb compared to the group treated with R-indoxacarb. nih.gov This highlights that the selective insecticidal activity is linked to enantiomeric differences in metabolism. nih.gov

In zebrafish (Danio rerio), bioaccumulation was found to be highly enantioselective, with preferential accumulation of the inactive R-indoxacarb. oup.com The bioconcentration factor for the R-isomer was approximately 13 times higher than for the S-isomer. oup.com Furthermore, the elimination half-life of the S-isomer was significantly shorter than that of the R-isomer, indicating faster metabolism and/or clearance of the active enantiomer. oup.com

Enantioselective degradation has also been observed in environmental matrices like tea, rice, and soil, where the S-isomer often dissipates more rapidly than the R-isomer. researchgate.netresearchgate.net

This differential metabolism is a crucial factor in Indoxacarb's selective toxicity, which is higher in target insects compared to non-target organisms like mammals. piat.org.nznih.gov

Table 3: Comparison of Metabolic Fate of Indoxacarb Enantiomers

Aspect	S-Indoxacarb (DPX-KN128)	R-Indoxacarb (IN-KN127)	Reference
Insecticidal Activity	High	Inactive or very low	apvma.gov.aumichberk.compiat.org.nz
Bioactivation to DCJW (in insects)	Rapid and efficient	Significantly slower and less efficient	piat.org.nznih.gov
Bioaccumulation (in zebrafish)	Low	High (preferential accumulation)	oup.com
Elimination Rate (in zebrafish)	Faster	Slower	oup.com
Environmental Dissipation	Generally faster	Generally slower (more persistent)	researchgate.netresearchgate.net

Molecular and Cellular Mechanism of Action of Indoxacarb

Target Site Elucidation: Voltage-Gated Sodium Channels

The definitive target for the active metabolite of Indoxacarb (B177179) (DCJW) is the voltage-gated sodium channel, a critical protein for the generation and propagation of action potentials in neurons. nih.gov Unlike other insecticides that act on this channel, Indoxacarb belongs to a class known as sodium channel blocker insecticides (SCBIs). nih.gov These compounds inhibit the flow of sodium ions through the channel, thereby preventing nerve function. fmc.com The action of DCJW is state-dependent, meaning it preferentially binds to and blocks sodium channels when they are in a specific conformation, particularly the inactivated state. researchgate.netnih.govnih.gov This leads to a voltage-dependent block of nerve action potentials. vulcanchem.com

Characterization of Binding Sites on Insect Neuronal Sodium Channels

The binding site for Indoxacarb's active metabolite, DCJW, on the insect voltage-gated sodium channel is distinct from that of other major insecticide classes like pyrethroids and DDT. researchgate.net This distinction is crucial as it allows Indoxacarb to be effective against insects that have developed resistance to these other insecticides. researchgate.netapvma.gov.au

Research suggests that the SCBI binding site overlaps with that of local anesthetics (LAs) such as lidocaine (B1675312). nih.govresearchgate.netnih.gov Studies involving co-application of DCJW and lidocaine showed that lidocaine reduced the apparent potency of DCJW, suggesting they act at the same or an overlapping site. nih.govresearchgate.net In contrast, co-application with tetrodotoxin (B1210768) (TTX), which blocks the channel at a different site, resulted in an additive inhibitory effect, indicating distinct binding locations. nih.govresearchgate.net

Site-directed mutagenesis studies have been employed to identify specific amino acid residues that may form part of the SCBI receptor. In mammalian sodium channels, residues F1579 and Y1586 in the sixth transmembrane segment (S6) of domain IV (IVS6) are critical for the action of LAs and SCBIs. nih.gov However, studies on insect sodium channels, such as those from the German cockroach (Blattella germanica), have revealed differences. Mutating the analogous residues (F1817 and Y1824) in the cockroach channel did not decrease sensitivity to DCJW; in fact, it sometimes increased it. nih.gov This suggests that the SCBI receptor site on insect sodium channels may differ significantly from that on their mammalian counterparts. nih.gov Other research points to residues in the inner pore of the channel, such as V1848 and F1845 in Plutella xylostella, as being "SCBI sensing residues". ljmu.ac.uk

Electrophysiological Studies of Channel Modulation

Electrophysiological studies, particularly using the whole-cell patch-clamp technique on isolated insect neurons like the dorsal unpaired median (DUM) neurons of the cockroach Periplaneta americana, have been instrumental in detailing Indoxacarb's effects. nih.govresearchgate.net

These studies demonstrate that the active metabolite, DCJW, produces a dose-dependent and voltage-dependent inhibition of the peak inward sodium current. nih.govresearchgate.net The block is more pronounced at more depolarized membrane potentials, which is consistent with the blocker having a higher affinity for the inactivated state of the sodium channel. nih.govresearchgate.net Key findings from these studies include:

Reduction of Action Potentials: Under current-clamp conditions, DCJW reduces the amplitude of action potentials. nih.govresearchgate.net

Membrane Hyperpolarization: DCJW can induce a significant hyperpolarization of the resting membrane potential, associated with an increase in input resistance. nih.govresearchgate.net This is attributed to the block of background sodium channels that contribute to the resting potential. nih.gov

Potency: In voltage-clamp experiments on cockroach DUM neurons, DCJW was found to inhibit the peak sodium current with a 50% inhibitory concentration (IC50) of approximately 28 nM. nih.govresearchgate.net This potency is about 10-fold less than that of the potent channel blocker tetrodotoxin (TTX) but 1000-fold more potent than the local anesthetic lidocaine. nih.govresearchgate.net

No Effect on Gating Kinetics: At a concentration of 100 nM, DCJW did not affect the activation properties, reversal potential, or the voltage dependence of either fast or slow steady-state inactivation of the sodium channel in some studies. nih.govresearchgate.net However, other studies found that Indoxacarb and DCJW did shift the slow inactivation curve in the hyperpolarizing direction, indicating a high affinity for the inactivated state. nih.govnih.gov

Parameter	Observation	Source
Effect on Action Potential	Reduced amplitude	nih.govresearchgate.net
Effect on Resting Potential	Hyperpolarization and increased input resistance	nih.govresearchgate.net
Sodium Current Inhibition	Dose-dependent, with an IC50 of 28 nM	nih.govresearchgate.net
Voltage-Dependence	Block is more effective at depolarized potentials	nih.govresearchgate.net
Channel Selectivity	No effect on inward calcium or outward potassium currents	nih.govresearchgate.net

Structure-Activity Relationships of Indoxacarb and its Active Metabolites

The insecticidal efficacy of Indoxacarb is intrinsically linked to its chemical structure and metabolic transformation.

Pro-insecticide Activation: Indoxacarb itself is a pro-insecticide that requires metabolic activation within the insect. scispace.com The key transformation is the removal of the carbomethoxy group from the amide nitrogen by insect esterases, producing the highly active metabolite DCJW. nih.gov This bioactivation is more efficient in insects than in mammals, which is a primary contributor to Indoxacarb's selective toxicity. nih.govvulcanchem.com DCJW is at least forty times more potent than the parent Indoxacarb in its ability to block the sodium channel ion current. researchgate.net

Stereospecificity: Indoxacarb has a chiral center, and its insecticidal activity is stereospecific. The technical material is typically a mixture of the S-enantiomer (DPX-KN128) and the R-enantiomer (IN-KN127). apvma.gov.au Only the S-enantiomer is insecticidally active. apvma.gov.aunih.gov

Analog Studies: Research into analogs of Indoxacarb has provided further insight. Studies modifying the substituent groups on the indenone and benzene (B151609) rings have shown that the presence of strong electron-withdrawing groups and reduced steric hindrance on the indenone ring can enhance insecticidal activity and the inhibitory effect on the sodium channel. nih.gov

Comparative Analysis of Sodium Channel Blocking with Other Insecticides

The mechanism of Indoxacarb is unique among insecticides that target the voltage-gated sodium channel, placing it in its own IRAC (Insecticide Resistance Action Committee) Mode of Action Group, 22A. wikipedia.orgfmc.com

Differentiation from Pyrethroid and Dihydropyrazole Mechanisms

The action of Sodium Channel Blocker Insecticides (SCBIs) like Indoxacarb is fundamentally different from that of pyrethroids and DDT.

Pyrethroids and DDT: These insecticides act as channel modulators, not blockers. They bind to the sodium channel, preferably in the open state, and dramatically slow down both activation and inactivation gating. nih.gov This leads to a prolonged influx of sodium ions, causing nerve hyperexcitation, repetitive firing, and eventual paralysis. google.com In contrast, Indoxacarb blocks the channel pore, preventing ion flow and leading to a "pseudoparalysis" intoxication syndrome without the initial hyperexcitation. nih.govvulcanchem.com The binding sites are also distinct. researchgate.net

Dihydropyrazoles: Indoxacarb's mechanism is more closely related to that of dihydropyrazole insecticides, as both are state-dependent channel blockers. nih.gov However, there are subtle differences. While some dihydropyrazoles are reported to bind selectively to the slow-inactivated state of the channel, some electrophysiological studies on cockroach neurons found that DCJW did not significantly alter slow-inactivation properties, suggesting a mechanism that is not exclusively dependent on binding to the slow-inactivated state in all cases. nih.gov

Insecticide Class	Primary Channel State Targeted	Effect on Ion Flow	Resulting Nerve State
Indoxacarb (SCBI)	Inactivated State	Blocks Na+ influx	Inhibition / Paralysis
Pyrethroids / DDT	Open State	Prolongs Na+ influx	Hyperexcitation
Dihydropyrazoles	Inactivated State	Blocks Na+ influx	Inhibition / Paralysis

Species-Specific Differences in Receptor Interactions

A key feature of Indoxacarb is its selective toxicity, which arises from species-specific differences in both metabolism and receptor interaction.

Metabolic Selectivity: As previously noted, insects efficiently convert the Indoxacarb pro-insecticide to the highly toxic DCJW metabolite, whereas mammals tend to metabolize it into non-toxic products. nih.gov This metabolic difference is a major factor in its favorable safety profile for mammals. nih.gov

Receptor Site Differences: There appear to be significant structural differences between the SCBI receptor sites in insects versus mammals. Mutagenesis studies targeting residues known to be critical for LA and SCBI binding in mammalian channels found that altering the analogous residues in cockroach sodium channels did not reduce sensitivity to DCJW, indicating a different binding conformation. nih.gov This inherent difference in the target site contributes to selectivity.

Differential Sensitivity in Insects: Sensitivity to Indoxacarb can also vary between different insect species and even between different sodium channel subtypes within a single insect. mdpi.comnih.gov For example, two types of sodium currents (Type-I and Type-II) were identified in cockroach neurons, which differed in their inactivation properties. nih.gov Type-I channels, which inactivate at more negative potentials, were found to be more sensitive to blocking by Indoxacarb and DCJW than Type-II channels. nih.govnih.gov

Impact on Neuronal Signaling and Physiological Responses in Insects

The bioactivated form of Indoxacarb, DCJW, exerts its primary effect by targeting the voltage-gated sodium channels that are essential for the propagation of nerve impulses in insects. wikipedia.orgbehnmeyer.comirac-online.org By blocking these channels, the insecticide prevents the flow of sodium ions into nerve cells, a process necessary for the generation and firing of action potentials. piat.org.nznih.gov This disruption of fundamental neuronal processes leads to a cascade of observable and lethal physiological effects in susceptible insects.

Investigations into Paralysis and Feeding Cessation Mechanisms

The onset of symptoms following an insect's exposure to Indoxacarb is characteristically rapid. A key physiological response is the swift cessation of feeding, which can occur within 0 to 4 hours of ingestion or absorption. hb-p.compiat.org.nzbehnmeyer.com This effect is a direct consequence of the initial disruption of nerve signals controlling the muscles and behaviors associated with feeding. piat.org.nzidpublications.org

As the blockage of sodium channels becomes more widespread throughout the insect's nervous system, it leads to impaired nerve function, movement disorders, and ultimately, a state of flaccid paralysis. coresta.orghb-p.compiat.org.nzresearchgate.net The insect is rendered immobile and unable to perform vital functions. While feeding stops quickly, the time to death can be longer, typically occurring within 24 to 60 hours as the paralysis becomes irreversible. hb-p.combehnmeyer.com This sequence—rapid feeding cessation followed by paralysis and death—is the hallmark of Indoxacarb's mode of action. piat.org.nzidpublications.org

Neural Network Disruptions in Target Pests

The mechanism of Indoxacarb leads to a comprehensive disruption of the insect's neural networks. The active metabolite DCJW acts as a state-dependent blocker, meaning it preferentially binds to and stabilizes the slow-inactivated state of the voltage-gated sodium channels. nih.govljmu.ac.uknih.gov This prevents the channels from returning to a resting state, effectively halting the transmission of nerve impulses.

This action disrupts the function of the entire nervous system, leading to symptoms of neurotoxicity that include uncoordinated movement, convulsions, and ataxia before the final paralysis sets in. researchgate.netnih.gov Studies on isolated insect neurons, such as dorsal unpaired median (DUM) neurons from the cockroach Periplaneta americana, have demonstrated that DCJW causes a dose-dependent inhibition of the sodium current, which reduces the amplitude of action potentials. nih.govnih.gov This fundamental disruption at the single-cell level explains the large-scale failure of the neural networks responsible for coordinating movement, feeding, and other essential behaviors in target pests. nih.gov

Advanced Techniques for Mechanistic Research

The precise molecular interactions between Indoxacarb's active metabolite and its target site have been elucidated through a variety of advanced research methodologies. These techniques have been crucial for understanding the insecticide's selectivity, the basis for its state-dependent action, and the mechanisms by which insects can develop resistance.

Site-Directed Mutagenesis and Heterologous Expression Systems

Heterologous expression systems, particularly the oocytes of the African clawed frog (Xenopus laevis), have been invaluable tools for studying the pharmacology of Indoxacarb. nih.govnih.gov Researchers can express specific insect or mammalian VGSC isoforms in these oocytes, providing a controlled cellular environment to directly compare the effects of DCJW on different channel types. nih.govnih.gov These studies have confirmed that DCJW causes a potent, voltage-dependent block of insect sodium channels and induces a hyperpolarizing shift in the voltage-dependence of slow inactivation. nih.gov

This system is powerfully combined with site-directed mutagenesis, a technique that allows researchers to create specific amino acid substitutions in the sodium channel protein. ljmu.ac.uknih.gov By testing the effects of DCJW on these mutated channels, scientists have identified key residues in the channel pore that are critical for insecticide binding. For instance, mutations in the domain IV S6 transmembrane segment, such as F1845Y and V1848I in pests like the diamondback moth (Plutella xylostella), have been functionally validated to confer resistance to Indoxacarb. ljmu.ac.ukmdpi.comresearchgate.net This approach provides direct, in-vivo confirmation of the residues that form the insecticide's binding site and how alterations can diminish its efficacy. ljmu.ac.uk

Computational Modeling of Ligand-Receptor Interactions

Computational approaches, including molecular docking and molecular dynamics simulations, provide powerful insights into the physical interactions between an insecticide and its receptor. jddtonline.infobbau.ac.in These in silico models are used to predict the preferred binding pose of a ligand (like DCJW) within the binding pocket of its target protein (the sodium channel). jddtonline.info

These simulations help to visualize and analyze the forces, such as van der Waals and electrostatic interactions, that stabilize the ligand-receptor complex. nih.govbbau.ac.in For example, modeling has been used to explore how DCJW fits into the pore of the sodium channel and to understand how resistance mutations, like F1845Y, might physically obstruct the insecticide from binding effectively. ljmu.ac.uk When used in conjunction with data from mutagenesis and electrophysiology, computational modeling helps to build a comprehensive, three-dimensional understanding of the insecticide's mechanism of action at the atomic level. nih.govnih.gov

Insecticide Resistance Research and Management Strategies

Mechanisms of Resistance Development to Indoxacarb (B177179)

Insects have evolved a variety of sophisticated mechanisms to counteract the toxic effects of insecticides like indoxacarb. These resistance mechanisms can be broadly categorized into three main types: enhanced metabolic detoxification, alterations in the target site of the insecticide, and reduced penetration or avoidance of the chemical.

Biochemical Detoxification Mechanisms (e.g., Esterase Overexpression, P450 Activity, GST Involvement)

One of the primary ways insects develop resistance is by increasing their ability to metabolize and detoxify the insecticide before it can reach its target site. This is achieved through the overexpression or increased activity of several key enzyme families.

Cytochrome P450 Monooxygenases (P450s): P450s are a major enzyme family implicated in indoxacarb resistance across numerous insect species. researchgate.net Studies have shown that increased P450 activity is a significant mechanism of resistance. For instance, in a resistant strain of the fall armyworm, Spodoptera frugiperda, two P450 genes, CYP321A7 and CYP6AE43, were found to be significantly overexpressed compared to susceptible populations. frontiersin.org The use of synergists like piperonyl butoxide (PBO), which inhibits P450 activity, can significantly increase the susceptibility of resistant insects to indoxacarb, confirming the role of these enzymes. mdpi.com In the diamondback moth, Plutella xylostella, a 6.8-fold increase in cytochrome P450 monooxygenase activity was observed in a resistant strain. nih.gov

Esterases (EST): Esterases, particularly carboxylesterases (CarE), play a dual role concerning indoxacarb. In susceptible insects, these enzymes are crucial for bioactivating the pro-insecticide indoxacarb into its more potent, N-decarbomethoxylated metabolite, DCJW, which is the active form that blocks sodium channels. mdpi.comoup.com However, in resistant strains, over-expressed esterases can also contribute to the detoxification of the insecticide. mdpi.com The specific role of esterases can vary between insect species; for example, in some resistant populations, increased esterase activity has been directly linked to the breakdown of indoxacarb. nih.gov

Glutathione (B108866) S-Transferases (GSTs): GSTs are another critical group of detoxification enzymes. ufl.edu They contribute to resistance by catalyzing the conjugation of reduced glutathione to the insecticide, rendering it more water-soluble and easier to excrete. ufl.edu In a highly resistant strain of Plutella xylostella, GST activity was found to be 5.8 times higher than in the susceptible strain. nih.gov The use of diethyl maleate (B1232345) (DEM), a GST inhibitor, has been shown to have a synergistic effect on indoxacarb's toxicity in resistant strains, highlighting the involvement of GSTs in the detoxification process. nih.gov

Target Site Insensitivity Mutations and Alterations

Indoxacarb's primary mode of action is the blockage of voltage-gated sodium channels (VGSCs) in the insect's nervous system, which prevents sodium ion influx and leads to paralysis and death. oup.comnih.gov Resistance can evolve through genetic mutations in the gene encoding this sodium channel protein, which reduces the binding affinity of the insecticide to its target. This is known as target-site insensitivity. ncsu.edu

Several specific mutations in the VGSC gene have been identified and strongly associated with high levels of indoxacarb resistance. Two notable mutations, F1845Y (a substitution of phenylalanine with tyrosine at position 1845) and V1848I (a substitution of valine with isoleucine at position 1848), have been discovered in the domain IV S6 segment of the sodium channel in resistant populations of the diamondback moth, Plutella xylostella. nih.govnih.gov The presence and frequency of these mutations in field populations show a significant correlation with the level of resistance to indoxacarb. nih.govnih.gov Similar mutations have also been identified in other pests, such as the tomato leafminer, Tuta absoluta, confirming their importance in conferring resistance. nih.gov The V1848I mutation, for example, was shown to confer a 146-fold resistance to indoxacarb in the beet armyworm, Spodoptera exigua. mdpi.com

Cuticular Resistance and Behavioral Avoidance

In addition to biochemical and target-site mechanisms, insects can develop resistance through physical and behavioral adaptations.

Cuticular Resistance: This mechanism involves changes to the insect's cuticle (its outer skeleton) that reduce the rate of insecticide penetration. A thicker or more sclerotized cuticle can slow the absorption of indoxacarb, giving the insect's metabolic enzymes more time to detoxify the chemical before it reaches the nervous system. Studies in the housefly, Musca domestica, have shown that resistant strains exhibit reduced cuticular penetration, leading to less internal accumulation of indoxacarb and its active metabolite compared to susceptible strains. researchgate.net

Behavioral Avoidance: While less documented specifically for indoxacarb compared to other mechanisms, behavioral resistance is a known strategy for insecticide avoidance. This can include behaviors like avoiding treated surfaces or ceasing to feed on baited products upon detecting the active ingredient. nih.gov For instance, research on German cockroaches (Blattella germanica) has explored the potential for bait aversion, where populations may evolve to avoid feeding on baits containing indoxacarb. nih.gov Prolonged exposure to indoxacarb has been shown to cause abnormal behaviors like disorientation in some insects, which could influence the evolution of avoidance strategies in pest populations. nih.gov

Genetic and Molecular Basis of Indoxacarb Resistance

The development of indoxacarb resistance is rooted in genetic changes that are selected for under continuous insecticide pressure. Modern molecular techniques have been instrumental in uncovering the specific genes and regulatory pathways involved.

Gene Expression Profiling (Transcriptomics, miRNAs) in Resistant Strains

Transcriptomics, particularly through RNA sequencing (RNA-seq), allows for a comprehensive comparison of gene expression between resistant and susceptible insect strains. mdpi.com This powerful approach has identified numerous differentially expressed genes (DEGs) that are potential contributors to indoxacarb resistance.

Studies on various insect pests have revealed that a significant portion of upregulated genes in resistant strains are related to detoxification pathways. nih.gov For example, transcriptomic analysis of indoxacarb-resistant German cockroaches showed that many of the most highly expressed genes were from the Cytochrome P450 family. nih.gov Similarly, in the fall armyworm, RNA-seq identified the specific overexpression of P450 genes (CYP321A7 and CYP6AE43) in a lab-selected resistant strain. frontiersin.org These analyses not only confirm the involvement of major enzyme families but also help pinpoint the exact genes responsible, providing targets for further functional analysis. frontiersin.orgmdpi.com Transcriptome studies can also reveal impacts on other biological processes; for instance, in non-target species, indoxacarb exposure has been shown to affect genes related to muscle and nervous system function. nih.gov

Identification of Resistance-Associated Genes and Alleles

Building on gene expression data and classical genetics, researchers have identified specific genes and alleles that confer indoxacarb resistance.

The most well-characterized resistance-associated alleles are the point mutations in the voltage-gated sodium channel gene. The F1845Y and V1848I mutations are now well-established molecular markers for indoxacarb resistance in pests like Plutella xylostella and Tuta absoluta. nih.govnih.govresearchgate.net The development of robust molecular diagnostic tools, such as PCR-RFLP (Polymerase Chain Reaction-Restriction Fragment Length Polymorphism) assays, allows for the rapid detection of these mutant alleles in field populations, which is crucial for effective resistance management. nih.gov

In the context of metabolic resistance, specific detoxification genes have been linked to indoxacarb resistance. For example, functional analysis using RNA interference (RNAi) to silence the expression of CYP321A7 and CYP6AE43 in the fall armyworm resulted in increased susceptibility to indoxacarb, confirming their direct role in resistance. frontiersin.org Genetic inheritance studies have also shed light on the nature of resistance; in Spodoptera littoralis, resistance to indoxacarb was found to be autosomal, partially recessive, and controlled by multiple genes. oup.com

Data Tables

Table 1: Examples of Detoxification Enzyme Activity in Indoxacarb-Resistant Insects

Insect Species	Enzyme Family	Fold Increase in Activity (Resistant vs. Susceptible)	Reference
Plutella xylostella	Cytochrome P450	6.8	nih.gov
Plutella xylostella	Glutathione S-Transferase (GST)	5.8	nih.gov
Spodoptera frugiperda	Cytochrome P450	-	mdpi.com

Table 2: Known Target-Site Mutations Conferring Indoxacarb Resistance

Mutation	Amino Acid Change	Insect Species	Reference
F1845Y	Phenylalanine → Tyrosine	Plutella xylostella, Tuta absoluta	nih.govnih.gov
V1848I	Valine → Isoleucine	Plutella xylostella, Tuta absoluta, Spodoptera exigua	nih.govnih.govmdpi.com

Table 3: Overexpressed Genes Associated with Indoxacarb Resistance

Gene Name	Gene Family	Insect Species	Fold Upregulation (Resistant vs. Susceptible)	Reference
CYP321A7	Cytochrome P450	Spodoptera frugiperda	11.6	frontiersin.org
CYP6AE43	Cytochrome P450	Spodoptera frugiperda	9.4	frontiersin.org

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Inheritance Patterns of Resistance

Understanding the genetic basis of indoxacarb resistance is fundamental to predicting its evolution and devising effective management strategies. Research across several major agricultural pests reveals that the inheritance of resistance to indoxacarb is a complex trait, varying significantly among different insect species.

Genetic analyses, primarily through reciprocal crosses between resistant and susceptible strains, have shown that resistance is typically autosomal, meaning it is not linked to sex chromosomes. oup.comnih.govresearchgate.netresearchgate.net However, one study in Spodoptera frugiperda (fall armyworm) suggested the involvement of sex linkage or maternal effects. mdpi.comnih.gov

The dominance of resistance alleles is a key factor influencing how quickly resistance spreads in a population. In most documented cases, indoxacarb resistance is inherited as an incompletely recessive or partially recessive trait. oup.comresearchgate.netresearcher.lifenih.gov This implies that heterozygous individuals (carrying one resistant and one susceptible allele) show a level of susceptibility intermediate to that of their homozygous resistant and susceptible counterparts. In some instances, the trait is described as incompletely dominant or semi-dominant. nih.govresearchgate.net The degree of dominance can also be concentration-dependent, with resistance appearing more recessive at higher insecticide concentrations. researchgate.net

The number of genes involved in resistance also varies. While some studies suggest that resistance is conferred by a single locus or a few closely linked loci, other analyses indicate a polygenic mode of inheritance, where multiple genes contribute to the resistance phenotype. oup.comnih.govresearcher.lifenih.gov

Table 1: Inheritance Patterns of Indoxacarb Resistance in Various Insect Pests

Insect Species	Mode of Inheritance	Dominance Level	Genetic Control	Reference
Spodoptera littoralis (Cotton Leafworm)	Autosomal	Partially/Incompletely Recessive	Polygenic	oup.comresearcher.lifenih.gov
Helicoverpa armigera (Cotton Bollworm)	Autosomal	Incompletely Dominant	Monogenic or few loci	nih.gov
Spodoptera frugiperda (Fall Armyworm)	Sex-linked or Maternal	Incompletely Recessive	Not specified	mdpi.comnih.gov
Plutella xylostella (Diamondback Moth)	Autosomal	Semi-dominant/Incompletely Recessive	Not specified	researchgate.netresearchgate.net
Musca domestica (House Fly)	Autosomal (major factor on autosome 4)	Completely Recessive	Major and minor factors	fao.org

Cross-Resistance Profiles to Other Insecticide Classes

Cross-resistance occurs when a mechanism that confers resistance to one insecticide also provides resistance to another, often chemically related, insecticide. Investigating these profiles is crucial for designing effective insecticide rotation programs to manage resistance.

Evaluation of Resistance to Structurally Unrelated Insecticides

Studies on indoxacarb-resistant insect strains have revealed varied cross-resistance patterns. A significant concern is the observed cross-resistance to other sodium channel blocking insecticides (SCBIs), such as metaflumizone, and to pyrethroids like deltamethrin (B41696) and beta-cypermethrin. nih.govnih.govicup.org.uk For instance, high resistance to indoxacarb in the diamondback moth, Plutella xylostella, was associated with cross-resistance to metaflumizone. nih.gov Similarly, an indoxacarb-selected strain of Spodoptera frugiperda exhibited high cross-resistance to deltamethrin. mdpi.com

Conversely, a lack of cross-resistance, or even increased susceptibility (negative cross-resistance), has been documented for several other insecticide classes. Indoxacarb-resistant strains often show no cross-resistance to diamides (chlorantraniliprole, cyantraniliprole), avermectins (abamectin, emamectin (B195283) benzoate), and spinosyns (spinosad). nih.govnih.govnih.gov In some cases, indoxacarb-resistant populations of Helicoverpa armigera were found to be more susceptible to emamectin benzoate (B1203000), fenvalerate, and methoxyfenozide (B170004). nih.govresearchgate.netmdpi.com This phenomenon of negative cross-resistance is particularly valuable for resistance management. researchgate.net

Table 2: Cross-Resistance Profile of Indoxacarb-Resistant Insect Strains

Insect Species	Cross-Resistance Observed	No Cross-Resistance / Negative Cross-Resistance Observed	Reference
Plutella xylostella (Diamondback Moth)	Metaflumizone, Beta-cypermethrin, Chlorfenapyr	Chlorantraniliprole, Cyantraniliprole, Abamectin, Spinosad, Chlorfluazuron, Diafenthiuron	nih.gov
Helicoverpa armigera (Cotton Bollworm)	-	Chlorantraniliprole (No), Emamectin benzoate (Negative), Fenvalerate (Negative), Methoxyfenozide (Negative), Abamectin (Negative)	nih.govresearchgate.netmdpi.com
Spodoptera frugiperda (Fall Armyworm)	Deltamethrin	Chlorantraniliprole, Emamectin benzoate, Methoxyfenozide	mdpi.comresearchgate.net
Blattella germanica (German Cockroach)	Deltamethrin (positive correlation initially)	Acetamiprid, Imidacloprid, Chlorantraniliprole, Bendiocarb	icup.org.uk
Anopheles gambiae (Mosquito)	-	Pyrethroids (Permethrin), Organophosphates, Carbamates	nih.gov

Implications for Integrated Pest Management

The observed cross-resistance patterns have significant implications for Integrated Pest Management (IPM) programs. The lack of cross-resistance between indoxacarb and key insecticide classes like diamides, avermectins, and spinosyns provides a strong foundation for resistance management through rotation. nih.gov Alternating or using mosaics of indoxacarb with these other modes of action can delay the selection of resistant individuals in a population.

The phenomenon of negative cross-resistance, such as that seen between indoxacarb and methoxyfenozide in H. armigera, offers a powerful tool. mdpi.com The use of methoxyfenozide could select against indoxacarb-resistant individuals, helping to restore susceptibility in the population. researchgate.net Conversely, the positive cross-resistance between indoxacarb and some pyrethroids suggests that these two classes should not be used in rotation without careful consideration of the local resistance profile. researchgate.net

Population Dynamics and Evolution of Resistance

The evolution of resistance in a pest population is a dynamic process influenced by selection pressure, genetic factors, and the biological characteristics of the resistant insects.

Monitoring and Surveillance of Field-Evolved Resistance

Effective resistance management relies on early detection. Surveillance programs are essential for monitoring shifts in susceptibility within field populations. mdpi.comnih.gov Techniques such as F2 screening are highly sensitive methods used to detect recessive resistance alleles even at low frequencies in field populations of pests like Helicoverpa armigera. nih.govthebeatsheet.com.au This method involves testing the grandchildren of field-collected moths, which allows for the detection of resistance before it leads to widespread control failures. thebeatsheet.com.au

Furthermore, the identification of specific genetic mutations responsible for resistance enables the development of molecular diagnostic tools. nih.gov For example, two sodium channel mutations, F1845Y and V1848I, have been strongly associated with indoxacarb resistance in Plutella xylostella. nih.govnih.gov The V1848I mutation has also been identified in resistant populations of Liriomyza trifolii. nih.gov Developing molecular assays to detect the frequency of these mutations in field populations provides a rapid and accurate way to monitor resistance levels and inform management decisions. nih.gov Field selection can lead to detectable shifts in insecticide tolerance over relatively short periods, highlighting the need for continuous monitoring. oup.com

Fitness Costs Associated with Resistance Traits

The development of insecticide resistance is not without consequences for the insect. "Fitness costs" are disadvantages experienced by resistant insects in an insecticide-free environment. nih.gov These costs can play a crucial role in slowing the evolution of resistance.

Table 3: Fitness Costs Associated with Indoxacarb Resistance

Insect Species	Observed Fitness Costs in Resistant Strain	Reference
Spodoptera frugiperda (Fall Armyworm)	Longer larval and pupal development; Shorter adult longevity; Lower fecundity	mdpi.comnih.govresearchgate.netsemanticscholar.org
Spodoptera littoralis (Cotton Leafworm)	Increased duration of egg, larval, pupal, and adult stages; Reduced relative fitness (0.80)	oup.comresearcher.lifenih.govoup.comresearchgate.net
Helicoverpa armigera (Cotton Bollworm)	Reduced growth rate and fecundity; Reduced relative fitness (0.67)	researchgate.net
Heliothis virescens (Tobacco Budworm)	Lower number of eggs laid; Lower egg hatch percentage; Slower larval growth rate; Lower pupal weight; Lower intrinsic rate of population increase	oup.comfigshare.comresearchgate.net

Research into Resistance Management Strategies

The widespread use of the oxadiazine insecticide Indoxacarb has led to the evolution of resistance in numerous key agricultural pests, including the diamondback moth (Plutella xylostella), fall armyworm (Spodoptera frugiperda), and cotton bollworm (Helicoverpa armigera). nih.govmdpi.com This has necessitated significant research into strategies that can mitigate the development of resistance and preserve the efficacy of this important insecticide. Understanding the mechanisms of resistance is crucial for developing effective Insecticide Resistance Management (IRM) strategies. icup.org.uk

Synergistic Combinations of Insecticides and Metabolism Inhibitors

One primary mechanism of Indoxacarb resistance is enhanced metabolic detoxification by the insect's own enzymes. Research has focused on identifying synergists—compounds that inhibit these metabolic enzymes—to restore Indoxacarb's toxicity in resistant populations.

Key Research Findings:

Enzyme Inhibition: Studies have shown that inhibitors of cytochrome P450 monooxygenases (P450s) and glutathione S-transferases (GSTs) can significantly increase the susceptibility of resistant insect strains to Indoxacarb. nih.gov

Common Synergists: Piperonyl butoxide (PBO), an inhibitor of P450 enzymes, and S,S,S-tributyl phosphorotrithioate (DEF), an esterase inhibitor, have been successfully used in laboratory bioassays to overcome resistance. nih.govnih.gov

Synergistic Ratios: In a highly resistant strain of Plutella xylostella, the use of PBO resulted in a synergistic ratio of 7.8, while diethyl maleate (DEF) produced a synergistic ratio of 3.5, indicating a considerable reversal of resistance. nih.gov These findings strongly suggest that enhanced activity of P450s and GSTs is a primary mechanism of Indoxacarb resistance in this species. nih.gov Similarly, in strains of the fall armyworm, PBO increased susceptibility, pointing to the involvement of P450 enzymes in resistance. researchgate.netsemanticscholar.org

The table below summarizes the effect of common metabolism inhibitors when combined with Indoxacarb against resistant insect strains, as documented in experimental research.

Target Pest	Metabolism Inhibitor	Target Enzyme Class	Observed Effect
Plutella xylostella (Diamondback Moth)	Piperonyl Butoxide (PBO)	Cytochrome P450s	Significant increase in Indoxacarb toxicity (Synergistic Ratio = 7.8) nih.gov
Plutella xylostella (Diamondback Moth)	Diethyl Maleate (DEF)	Glutathione S-transferases (GSTs)	Moderate increase in Indoxacarb toxicity (Synergistic Ratio = 3.5) nih.gov
Spodoptera frugiperda (Fall Armyworm)	Piperonyl Butoxide (PBO)	Cytochrome P450s	Increased susceptibility to Indoxacarb researchgate.netsemanticscholar.org
Stored Product Insects	Piperonyl Butoxide (PBO) / DEF	Metabolic Enzymes	Enhanced susceptibility to Indoxacarb nih.gov

Rotation and Mosaic Application Strategies in Experimental Settings

To delay resistance, IRM programs advocate for rotating insecticides with different modes of action or using them in a "mosaic" pattern. grdc.com.au Rotation involves applying different insecticides in the same space at different times, while a mosaic strategy involves applying different insecticides to separate plants within the same area simultaneously. researchgate.net

Experimental Comparison in Plutella xylostella : A key study conducted in greenhouse cages compared these strategies over nine generations of a P. xylostella population resistant to Indoxacarb, spinosad, and Bacillus thuringiensis (Bt). nih.govresearchgate.net

Rotation vs. Mosaic: The results clearly indicated that rotating the insecticides each generation (R-1) was superior to both rotating every third generation (R-3) and the mosaic (M) approach. nih.gov

Population Density: The average insect population density was lowest in the R-1 strategy. researchgate.net

Resistance Development: After nine generations, survival against spinosad was significantly lower in the R-1 treatment (23.7%) compared to the R-3 and M treatments (both over 72%). nih.govresearchgate.net The calculated survival rate when exposed to all three insecticides simultaneously was also lowest for the R-1 strategy. nih.gov

The data from this comparative study are presented below.

Strategy	Average Population Density (per cage over 9 generations)	Survival on Spinosad (after 9 generations)	Calculated Survival on All 3 Insecticides
Rotation (Every Generation - R-1)	20.7 ± 3.20	23.7%	0.26%
Rotation (Every 3rd Generation - R-3)	41.4 ± 17.6	>72%	0.81%
Mosaic (M)	41.8 ± 6.53	>72%	1.6%

These findings provide strong experimental support for the strategy of rotating different insecticide modes of action on a generational basis to manage resistance more effectively than less frequent rotations or mosaic applications. nih.govresearchgate.net

Development of Predictive Models for Resistance Evolution

Predictive modeling is an emerging tool in IRM that helps forecast the rate at which resistance may develop under different scenarios. irac-online.org These computational models integrate various parameters to simulate the complex interactions that drive resistance evolution.

Key Factors in Resistance Modeling:

Pest Biology: Includes factors like generation time, reproductive rate, and migration patterns.

Genetic Factors: Considers the initial frequency of resistance alleles, the mode of inheritance (dominant, recessive), and the fitness costs associated with resistance. mdpi.com

Operational Factors: Includes the choice of insecticide, application rate, frequency, and the use of strategies like rotations or mixtures. irac-online.org

Ecological Factors: Incorporates elements like the availability of untreated refuges and interspecific competition between different pest species. irac-online.orgnih.gov

While specific predictive models solely for Indoxacarb are not widely detailed in the available literature, general resistance models provide a framework for creating informed "best guess" scenarios. irac-online.org For example, models have been developed to understand how competition between Spodoptera frugiperda and Helicoverpa armigera can accelerate resistance evolution. nih.gov Such models can be adapted to test different Indoxacarb usage strategies, helping to design proactive IRM programs. By simulating various scenarios, researchers can provide probabilistic predictions, such as the number of years it might take for resistance frequency to reach a critical threshold under a specific spray regimen. irac-online.org This allows for the development of tailor-made resistance management recommendations before resistance becomes a widespread field problem. irac-online.org

Ecotoxicological Impact Assessments of Indoxacarb Research Focus

Studies on Non-Target Terrestrial Organisms

The environmental profile of Indoxacarb (B177179) suggests a moderate to strong tendency to partition to soil, indicating its potential presence in terrestrial ecosystems. nih.gov Consequently, its effects on non-target terrestrial organisms have been a subject of scientific investigation.

Effects on Beneficial Arthropods (e.g., Predatory Insects, Pollinators)

Indoxacarb's impact on beneficial arthropods presents a complex picture. While some studies suggest it has minimal impact on certain predatory insects and parasitoids, making it potentially compatible with Integrated Pest Management (IPM) programs, other research highlights significant risks, particularly to pollinators like honeybees. epa.govresearchgate.net

Indoxacarb is classified as highly toxic to bees upon direct contact. epa.govaptuitivcdn.com Residues on blooming crops or weeds pose a significant threat to foraging bees and other pollinating insects. epa.gov Studies have shown a notable increase in bee mortality after exposure to foliage treated with Indoxacarb, with effects observed up to 24 hours post-application and, in some cases, longer. regulations.gov However, the hazard to bees is considered minimal once the spray has dried on vegetation. aces.edu

Regarding predatory insects, some reports indicate that Indoxacarb helps conserve certain beneficial arthropods, including parasitic wasps, predatory mites, big-eyed bugs, damsel bugs, minute pirate bugs, and spiders. epa.gov Conversely, other field studies have demonstrated adverse effects. For instance, applications of Indoxacarb in okra fields resulted in significant population reductions of Coccinella spp. (ladybugs) larvae and adults, Chrysoperla spp. (lacewings) larvae and adults, and Paederus spp. (rove beetles). researchgate.net The hazard to parasitic wasps such as Aphidius colemani and Diaeretiella rapae has been deemed unacceptable without mitigation measures. apvma.gov.au

Table 1: Effects of Indoxacarb on Beneficial Arthropods

Organism	Finding	Source
Honeybees (Apis mellifera)	Highly toxic on a contact basis.	aptuitivcdn.comepa.gov
Coccinella spp. (larvae)	~92% population reduction in field study.	researchgate.net
Coccinella spp. (adults)	~76% population reduction in field study.	researchgate.net
Chrysoperla spp. (larvae)	~79% population reduction in field study.	researchgate.net
Chrysoperla spp. (adults)	~82% population reduction in field study.	researchgate.net
Paederus spp.	~80% population reduction in field study.	researchgate.net
Parasitic Wasps (Aphidius colemani, Diaeretiella rapae)	Unacceptable hazard without mitigation.	apvma.gov.au

Impacts on Soil Invertebrates (e.g., Earthworms)

Research indicates that Indoxacarb residues in soil pose a low to moderate risk to earthworms. nih.gov Laboratory studies have been conducted to assess the acute toxicity of Indoxacarb to earthworms, such as Eisenia foetida. In a filter paper contact test, a high mortality rate was observed. cabidigitallibrary.org However, in soil tests, the toxicity was comparatively lower, suggesting that soil properties can influence the bioavailability and impact of the insecticide. cabidigitallibrary.org It is acknowledged that insecticides, in general, can alter the ecological structure of earthworm communities in the soil. hilarispublisher.com

**Table 2: Acute Toxicity of Indoxacarb to the Earthworm *Eisenia foetida***

Test Method	Observation Period	Result	Source
Filter Paper Test	48 hours	96.7% mortality	cabidigitallibrary.org
Soil Test	14 days	30% mortality	cabidigitallibrary.org

Effects on Terrestrial Vertebrates (e.g., Birds, Small Mammals in controlled ecological studies)

Studies on terrestrial vertebrates have shown that Indoxacarb is moderately toxic to avian species on an acute dietary basis. aptuitivcdn.com For instance, the lowest LC50 (lethal concentration for 50% of the test population) was reported as 808 mg/kg-diet for the bobwhite quail. aptuitivcdn.com However, there is generally no expected hazard to bobwhite quail and mallard ducks from either acute or chronic exposures to Indoxacarb residues. apvma.gov.au

For mammals, Indoxacarb is considered to have low acute and chronic toxicity. epa.gov Repeat dose studies in various mammals have shown some adverse effects, but typically at high doses. apvma.gov.au The European Food Safety Authority has, however, highlighted potential risks to small mammals. nih.gov Chronic risk levels of concern have been noted for certain predatory mammals that consume fish or invertebrates in areas with the highest application rates. regulations.gov

Studies on Non-Target Aquatic Organisms

Indoxacarb and its degradation products are considered moderately to very highly toxic to freshwater, estuarine, and marine organisms. aptuitivcdn.compiat.org.nz Its potential to enter aquatic systems through spray drift and runoff is a key concern in ecotoxicological assessments.

Toxicity to Freshwater and Marine Fish Species

Indoxacarb is classified as having a moderate to high risk to both freshwater and estuarine/marine fish. nih.gov Acute toxicity studies have reported LC50 values ranging from 0.024 to over 1.3 mg/L. aptuitivcdn.com Chronic effects, including impacts on growth and post-hatch survival, have also been observed in both freshwater and estuarine/marine fish. regulations.gov Some studies indicate that the toxicity of Indoxacarb to fish can be influenced by factors such as water temperature. ij-aquaticbiology.com For example, one study found that the 96-hour LC50 for common carp (B13450389) (Cyprinus carpio) was 16.85 ppm and that toxicity increased with higher temperatures. ij-aquaticbiology.com Research has also shown that Indoxacarb can cause inflammation and oxidative stress in fish. oup.com

Table 3: Acute Toxicity of Indoxacarb to Fish

Organism	Toxicity Value (LC50)	Exposure Time	Source
Freshwater and Estuarine/Marine Fish	0.024 to >1.3 mg/L	-	aptuitivcdn.com
Indian Major Carp (Labeo rohita)	0.053 ppm	96 hours	ij-aquaticbiology.com
Common Carp (Cyprinus carpio)	16.85 ppm	96 hours	ij-aquaticbiology.com

Effects on Aquatic Invertebrates (e.g., Daphnia, Midges)

Indoxacarb is also rated as having a moderate to high risk for aquatic insects. nih.gov It is considered moderately to very highly toxic to freshwater and estuarine/marine invertebrates on an acute basis, with EC50 (effective concentration for 50% of the test population) values ranging from 0.029 to 2.94 mg/L. aptuitivcdn.com Chronic toxicity has been observed at concentrations ranging from 0.004 to 0.15 mg/L for freshwater invertebrates. aptuitivcdn.com

Studies on the non-biting midge Chironomus riparius have shown that chronic exposure to Indoxacarb can compromise growth and emergence. ulisboa.ptnih.gov One study found that a 24-hour exposure to Indoxacarb reduced the emergence success of the midges. oup.comresearchgate.net Short-term exposures have been shown to cause biochemical alterations, with glutathione-S-transferase being a sensitive biomarker for Indoxacarb exposure in this species. ulisboa.ptnih.gov

Table 4: Toxicity of Indoxacarb to Aquatic Invertebrates

Organism	Toxicity Value	Observation	Source
Freshwater and Estuarine/Marine Invertebrates	EC50: 0.029 to 2.94 mg/L	Acute toxicity	aptuitivcdn.com
Daphnia magna	EC50: 0.0237 mg/L	48-hour exposure	oup.com
Chironomus riparius	-	Chronic exposure compromised growth and emergence.	ulisboa.ptnih.gov

Impact on Aquatic Plants and Algae

Indoxacarb's impact on non-target aquatic plants and algae has been evaluated in various studies. Generally, the compound is not considered to be significantly toxic to these organisms at environmentally relevant concentrations. epa.gov Research indicates that no levels of concern are exceeded for aquatic plants. epa.gov Studies submitted for regulatory assessment show high EC50 (Effective Concentration to 50% of the population) values, suggesting low acute toxicity. For instance, the acute toxicity (EC50) for the algal species Anabaena flos-aquae and the diatom Navicula pelliculosa were determined to be greater than 1.93 mg/L and 1.68 mg/L, respectively. piat.org.nz Similarly, the floating aquatic plant duckweed (Lemna gibba) showed an acute toxicity EC50 greater than 0.084 mg/L. piat.org.nzherts.ac.uk A 72-hour study on a green alga species found no effect from Indoxacarb, and a 14-day study on duckweed showed no effect at a concentration of 63.2 µg a.i./L. apvma.gov.au

Table 1: Acute Toxicity of Indoxacarb to Aquatic Plants and Algae This table is interactive. You can sort and filter the data.

Species	Type	Endpoint	Value (mg/L)	Source
Anabaena flos-aquae	Algae	Acute EC50	>1.93	piat.org.nz
Navicula pelliculosa	Diatom	Acute EC50	>1.68	piat.org.nz
Lemna gibba	Aquatic Plant (Duckweed)	Acute 7-day EC50	0.084	herts.ac.uk

Sublethal Effects and Chronic Exposure Research

Sublethal exposure to Indoxacarb can induce significant behavioral changes in non-target species, primarily due to its neurotoxic mode of action which involves blocking sodium ion channels in nerve cells. mdpi.comnih.gov In insects, these alterations can impair survival capabilities. mdpi.com For example, prolonged exposure has led to abnormal behaviors like disorientation and ataxia in Eastern Subterranean termites. mdpi.commdpi.com Studies on the damselfly larvae (Ischnura senegalensis) revealed that Indoxacarb treatment resulted in abnormal body gestures and significant locomotory impairments. mdpi.comnih.gov

Research on the predator Podisus distinctus showed that exposure to Indoxacarb decreased respiration, prevented feeding, and caused hyperexcitation. researchgate.net In the terrestrial snail Theba pisana, dietary exposure to Indoxacarb at concentrations of 0.02 and 0.2 µg/mL significantly decreased food intake after 21 and 28 days. nih.gov

Indoxacarb exposure triggers a range of physiological and biochemical responses in non-target organisms, which are often used as biomarkers to assess ecotoxicological stress. In the aquatic midge Chironomus riparius, short-term exposure led to biochemical alterations. researchgate.netnih.gov Glutathione-S-transferase (GST), a key detoxification enzyme, was identified as the most sensitive biomarker for Indoxacarb exposure in this species, with its activity increasing at concentrations of 4 μg L−1 and higher. researchgate.netnih.govulisboa.pt Additionally, changes in lactate (B86563) dehydrogenase (LDH) and glutathione (B108866) peroxidase (GPx) activities were observed. researchgate.netnih.govulisboa.pt

In the terrestrial snail Theba pisana, exposure to environmentally relevant concentrations of Indoxacarb led to significant biochemical changes. nih.gov While lipid peroxidation (LPO) levels initially decreased, they increased after 21 and 28 days of exposure, indicating eventual oxidative damage. nih.gov Conversely, glutathione (GSH) content was lower in treated snails at all time points. nih.gov Activities of the antioxidant enzymes catalase (CAT) and glutathione peroxidase (GPx), as well as glutathione-S-transferase (GST), were elevated in treated snails, suggesting an active response to combat oxidative stress. nih.gov

Transcriptomic analysis in Ischnura senegalensis larvae indicated that at low concentrations (0.004 mg/L), detoxification seems to be aided by the upregulation of cytochrome P450 genes. mdpi.com However, at higher concentrations, these detoxification pathways appear to be overwhelmed. mdpi.com

Table 2: Summary of Biochemical Biomarker Responses to Indoxacarb Exposure This table is interactive. You can sort and filter the data.

Species	Biomarker	Response	Source
Chironomus riparius (midge)	Glutathione-S-transferase (GST)	Increased activity	researchgate.netnih.govulisboa.pt
Chironomus riparius (midge)	Lactate Dehydrogenase (LDH)	Increased activity	ulisboa.pt
Chironomus riparius (midge)	Glutathione Peroxidase (GPx)	Increased activity	ulisboa.pt
Theba pisana (snail)	Lipid Peroxidation (LPO)	Decrease (7-14 days), Increase (21-28 days)	nih.gov
Theba pisana (snail)	Glutathione (GSH)	Decreased content	nih.gov
Theba pisana (snail)	Catalase (CAT)	Enhanced activity	nih.gov
Theba pisana (snail)	Glutathione Peroxidase (GPx)	Enhanced activity	nih.gov

Chronic exposure to Indoxacarb can negatively affect the reproduction and development of non-target species. Studies on the aquatic midge Chironomus riparius have shown that chronic exposure compromised growth and emergence. researchgate.netnih.gov Specifically, it led to a decrease in larval growth and a delay in the emergence of both males and females. ulisboa.pt In contrast, some research noted that while Indoxacarb delayed development, it did not reduce emergence success. researchgate.net

In studies on vertebrates, Indoxacarb was found to have no effects on the fetal development of rats or rabbits at doses that were not toxic to the mothers. apvma.gov.au It also did not cause reproductive effects in these laboratory animals. mdpi.comepa.gov However, for non-target insects, sublethal concentrations have been shown to reduce the survival of larvae and pupae and decrease fecundity. researchgate.net

Environmental Risk Modeling and Assessment Methodologies

Environmental risk assessments for Indoxacarb rely heavily on fate and exposure modeling to predict its concentrations in various environmental compartments. Regulatory bodies like the U.S. Environmental Protection Agency (EPA) use a tiered modeling approach. epa.govnih.gov

Initial screening-level assessments may use models like GENEEC (GENeric Estimated Environmental Concentration), which predicts peak concentrations in surface water resulting from runoff, erosion, and spray drift. piat.org.nz For higher-tier assessments, models like PRZM/EXAMS (Pesticide Root Zone Model/Exposure Analysis Modeling System) are employed. epa.govpiat.org.nzepa.gov PRZM simulates pesticide transport from agricultural fields, while EXAMS models the subsequent fate and transport in aquatic systems, predicting Estimated Environmental Concentrations (EECs). piat.org.nz These models incorporate data on Indoxacarb's chemical properties, such as its low water solubility (0.2 mg/L) and high soil sorption coefficient (Koc of 2200-9400), which indicate a low potential for leaching into groundwater. piat.org.nz

The dissipation half-life (DT50) is a critical parameter in these models. In aerobic soil, Indoxacarb's degradation is initially rapid (DT50 of 3–23 days) but can be followed by a much slower phase. apvma.gov.au In aquatic systems, the dissipation is also rapid, with a DT50 of 1-2 days in the water column and 3-12 days in the total water/sediment system. piat.org.nz These models predict that due to the low application rates and rapid degradation, surface water concentrations are not expected to be high enough to trigger most acute or chronic risk concerns for fish and invertebrates. epa.govpiat.org.nz However, the potential for direct exposure or runoff into sensitive estuarine/marine environments remains a concern due to the high toxicity of Indoxacarb to some organisms in those ecosystems. epa.govpiat.org.nz

Integration of Laboratory and Field Ecotoxicology Data

A critical aspect of modern ecotoxicology is bridging the gap between controlled laboratory studies and the dynamic conditions of natural environments. For Indoxacarb, this integration is essential for a realistic risk assessment.

Laboratory studies typically determine acute and chronic toxicity values (e.g., LD50, LC50, NOEC) for individual species under standardized conditions. For instance, laboratory bioassays on various stored product insects have established baseline susceptibility and dose-mortality relationships for Indoxacarb. nih.gov However, these controlled settings cannot fully replicate the complexities of a natural ecosystem, which include variable environmental parameters, species interactions, and multiple stress factors.

Field trials and monitoring studies provide data on the real-world effects of Indoxacarb. Efficacy trials in agricultural settings, such as those conducted in Australian cotton fields, have shown that while Indoxacarb is effective against target pests, it can adversely affect non-target arthropods, including beneficial insects like parasitic wasps. apvma.gov.au Studies comparing laboratory and field strains of insect pests have demonstrated that field populations can exhibit higher tolerance or resistance to Indoxacarb, highlighting the role of environmental exposure and adaptation in modifying susceptibility. nih.gov

Integrating these two data streams is a key challenge. Regulatory bodies often use laboratory data to model predicted environmental concentrations (PECs) and compare them with toxicity endpoints to derive risk quotients. However, field observations are crucial for validating and refining these models. For example, while initial assessments might suggest a risk to aquatic organisms, field data on dissipation rates in soil and water, combined with the use of buffer zones, can help to confirm whether this risk is realized under actual use conditions. apvma.gov.auherts.ac.uk The evaluation of Indoxacarb's metabolites, such as IN-JT333, also relies on this integrated approach, where the hazard is assessed for specific organisms for which both laboratory toxicity data and environmental fate information are available. apvma.gov.au

Advanced Ecotoxicological Research Techniques

To move beyond standard toxicity tests, researchers are employing sophisticated techniques to understand the subtle, sublethal, and ecosystem-wide impacts of Indoxacarb.

Metabolomics, the large-scale study of small molecules or metabolites within an organism, offers a powerful lens to view the biochemical effects of toxicants. When combined with Mass Spectrometry Imaging (MSI), which maps the spatial distribution of molecules in tissue sections, these techniques provide unprecedented detail on the mechanisms of toxicity. nih.gov

Research on adult zebrafish (Danio rerio) has utilized this integrated approach to investigate the chronic effects of Indoxacarb. nih.govresearchgate.net The findings revealed that exposure to environmentally relevant concentrations of the insecticide led to significant disturbances in crucial metabolic pathways within the liver, including the tricarboxylic acid (TCA) cycle and various amino acid metabolisms. nih.govresearchgate.net MSI visually confirmed the altered distribution of key metabolites within the liver tissue, linking the biochemical disruptions to specific locations. nih.gov Ultimately, this integrated analysis demonstrated that Indoxacarb's toxicity stems from this metabolic pathway disruption, which impairs the liver's detoxification ability. nih.govresearchgate.net

Similarly, a study on the red fire ant (Solenopsis invicta) used integrated MSI and metabolomics to uncover the sublethal effects of Indoxacarb. x-mol.net The results showed significant alterations in metabolites related to carbohydrates, amino acids, and pyrimidine (B1678525) metabolism. MSI visualized the specific distribution of these disturbed metabolites, noting that some were spread throughout the ant's body while others were concentrated in the abdomen or head and chest. This detailed analysis indicated that Indoxacarb's toxicity mechanism in this target species is linked to disruptions in key metabolic pathways and inhibited energy synthesis.

Table 1: Summary of Metabolomic and MSI Findings for Indoxacarb

Organism	Key Technique	Affected Metabolic Pathways	Key Findings	Reference
Zebrafish (Danio rerio)	LC-MS Metabolomics & Mass Spectrometry Imaging (MSI)	Tricarboxylic acid (TCA) cycle, amino acid metabolism	Disturbance of metabolic pathways leads to decreased liver detoxification ability. MSI shows spatial differentiation of affected metabolites in the liver.	nih.govresearchgate.net
Red Fire Ant (Solenopsis invicta)	Untargeted Metabolomics & Mass Spectrometry Imaging (MSI)	Pyrimidine metabolism, aspartate metabolism, pentose (B10789219) and glucuronate interconversions	Toxicity is associated with disturbance in key metabolic pathways and inhibited energy synthesis. MSI visualizes spatial distribution of metabolites.	x-mol.net

Mesocosm studies have been crucial in evaluating whether lower-tier risk assessments are sufficiently protective for insecticides like Indoxacarb. ctgb.nl For example, a flow-through stream mesocosm experiment investigated the mitigation of a pesticide mixture including Indoxacarb. The study found that vegetated streams could reduce peak concentrations of the pesticide mixture by over 90%, demonstrating the potential for natural landscape features to mitigate pesticide runoff. researchgate.net

Such semi-field studies allow for the observation of both direct effects on sensitive species and indirect effects, such as trophic cascades or changes in competition, which are not apparent in single-species lab tests. ctgb.nladas.co.uk They provide a more ecologically relevant context for assessing the potential for recovery within an aquatic community following pesticide exposure. adas.co.uk

Bioindicator species are organisms whose presence, abundance, or physiological state can provide information on the health and contamination level of an ecosystem. Research has focused on identifying sensitive non-target species to act as sentinels for Indoxacarb pollution.

The terrestrial snail Theba pisana has been studied as a potential bioindicator for Indoxacarb. nih.govresearchgate.net Research using a multiple biomarker approach showed that dietary exposure to environmentally relevant concentrations of a commercial Indoxacarb formulation resulted in adverse physiological, biochemical, and histopathological effects. Snails exhibited reduced food intake and growth, along with significant alterations in biomarkers for oxidative stress and neurotoxicity. nih.govresearchgate.net These measurable responses suggest that T. pisana could be a reliable bioindicator for monitoring the ecological consequences of Indoxacarb in terrestrial environments. researchgate.net

In aquatic ecosystems, the damselfly Ischnura senegalensis has been identified as a suitable bioindicator. mdpi.com As a predator in rice fields, its sensitivity to pesticides is of high ecological relevance. Studies have shown that Indoxacarb is neurotoxic to I. senegalensis larvae, causing impaired movement and abnormal behaviors at concentrations exceeding 0.2 mg/L. mdpi.com Transcriptomic analysis of exposed larvae revealed changes in genes related to the nervous and muscular systems, confirming the mode of action. The clear behavioral and genetic responses of this species to Indoxacarb make it a valuable indicator for assessing the safety of the insecticide in paddy field ecosystems. mdpi.com

Table 2: Bioindicator Species for Indoxacarb and Observed Effects

Species	Environment	Observed Effects	Indicator Value	Reference
Theba pisana (Land Snail)	Terrestrial	Reduced food intake and growth; altered oxidative stress and neurotoxicity biomarkers; histopathological changes in the hepatopancreas.	Monitors physiological and biochemical impacts in terrestrial ecosystems.	nih.govresearchgate.net
Ischnura senegalensis (Damselfly)	Aquatic (Paddy Fields)	Impaired locomotion and abnormal behaviors; altered expression of genes related to nervous and muscular systems.	Monitors neurotoxic and behavioral impacts on non-target predatory insects in aquatic ecosystems.	mdpi.com
Danio rerio (Zebrafish)	Aquatic	Affected movement behaviors; increased enzymatic activities (CAT, GOT, GPT); pathological liver changes; disturbed metabolic pathways.	Model organism for assessing chronic toxicity, metabolic disruption, and organ-specific damage in vertebrates.	nih.govresearchgate.net

Advanced Analytical Methodologies for Indoxacarb and Indoxacarb D3 Quantification

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Applications

LC-MS/MS is the predominant technique for the analysis of Indoxacarb (B177179) residues in a wide array of samples due to its high sensitivity, selectivity, and applicability to non-volatile and thermally labile compounds.

The development of analytical methods for Indoxacarb must account for the diverse and complex nature of matrices such as soil, water, and various plant tissues. A common and effective sample preparation approach is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. researchgate.net This procedure typically involves an initial extraction of the sample with an organic solvent like acetonitrile (B52724), followed by a partitioning step using salts such as magnesium sulfate (B86663) and sodium chloride. mdpi.com For complex matrices like medicinal herbs or fatty samples, a subsequent cleanup step using dispersive solid-phase extraction (d-SPE) with sorbents like aminopropyl (NH2) or graphitized carbon black (GCB) is often necessary to remove interfering co-extractives. mdpi.comresearchgate.net

Indoxacarb-d3 is introduced at the very beginning of the sample preparation process. By adding a known concentration of the internal standard to the sample prior to extraction, it experiences the same conditions as the native Indoxacarb. This allows for the correction of any variability during the multi-step analytical process, from extraction efficiency to injection volume. Methods have been successfully developed for numerous plant commodities, including chili, cauliflower, pomegranate, and various medicinal herbs, as well as soil and poultry tissues. researchgate.netresearchgate.nettandfonline.comfao.org

Table 1: LC-MS/MS Method Performance for Indoxacarb in Various Matrices

Matrix	Sample Preparation	LOQ (mg/kg)	Recoveries (%)	RSD (%)
Medicinal Herbs	Modified QuEChERS, NH2 cartridge cleanup	0.01	73.0 - 99.0	< 10
Pigeonpea (Green Pod & Dry Grain)	LC-MS/MS analysis	0.005	-	-
Poultry Tissues (Muscle, Liver, Fat, Eggs)	Acetonitrile extraction, SPE cleanup	0.01	70 - 120	-

This table is interactive and can be sorted by clicking on the column headers.

Achieving reliable quantification requires the optimization of both the chromatographic separation and the mass spectrometric detection.

Chromatographic Separation: Reversed-phase liquid chromatography is the standard for separating Indoxacarb and its internal standard, this compound, from matrix interferences. C18 columns are most commonly employed for this purpose. mdpi.comnih.gov The mobile phase typically consists of a gradient mixture of water and an organic solvent, such as methanol (B129727) or acetonitrile, often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency. mdpi.com The chromatographic conditions are fine-tuned to ensure a sharp, symmetrical peak for Indoxacarb and to separate it from any isomeric compounds or matrix components that could interfere with detection.

Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) operated in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity. For quantification, at least two specific precursor-to-product ion transitions are monitored for both Indoxacarb and this compound. fao.org The transition with the highest intensity is typically used for quantification (quantifier), while the second transition serves as a confirmation (qualifier), ensuring the identity of the compound. The use of this compound is critical here, as its precursor and product ions will have a slightly higher mass-to-charge ratio (m/z) due to the deuterium (B1214612) atoms, ensuring no cross-talk with the native analyte's signals while behaving identically in the ion source.

The primary role of this compound is to serve as an internal standard to ensure accurate quantification. Complex samples are prone to "matrix effects," where co-extracting compounds can either suppress or enhance the ionization of the target analyte in the mass spectrometer's ion source, leading to inaccurate results. researchgate.net Studies on medicinal herbs have shown that matrix effects can be significant, but LC-MS/MS analysis generally shows more acceptable performance (<20% signal suppression/enhancement) compared to GC-MS/MS. mdpi.comresearchgate.net

By using a stable isotope-labeled internal standard like this compound, these matrix effects can be effectively compensated. Since this compound has nearly identical physicochemical properties and retention time to Indoxacarb, it is affected by matrix interferences in the same way. The final concentration of Indoxacarb is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve. This ratio-based calculation corrects for variations in sample preparation recovery and instrumental response, leading to highly reliable and reproducible results. fao.org

Gas Chromatography-Mass Spectrometry (GC-MS/MS) Techniques

While LC-MS/MS is more common, GC-MS/MS can also be utilized for Indoxacarb analysis, particularly for specific applications or as a confirmatory technique.

Indoxacarb itself is not highly volatile, which can make GC analysis challenging without derivatization. However, GC-MS methods have been developed and used for its quantification. tandfonline.comfao.org The analysis is performed by injecting the sample extract into a heated inlet, where the compound is vaporized and transferred to the analytical column. The use of tandem mass spectrometry (GC-MS/MS) provides the necessary selectivity to distinguish the analyte from the complex background often encountered in food and environmental samples. researchgate.net The thermal stability of Indoxacarb under typical GC inlet conditions is a critical factor for successful analysis. If thermal degradation occurs, derivatization to a more volatile and stable form may be required, although direct analysis is often preferred to simplify the workflow.

Sample preparation for GC-MS/MS analysis follows similar principles to those for LC-MS/MS, aiming to extract Indoxacarb and this compound while removing interfering substances. Extraction is commonly performed with solvents like ethyl acetate (B1210297) or acetone (B3395972) in combination with cyclohexane (B81311) or acetonitrile. fao.orgfao.org Cleanup steps are crucial for GC-based methods to prevent contamination of the inlet and column. Techniques such as solid-phase extraction (SPE) with silica (B1680970) or carbon cartridges and gel permeation chromatography (GPC) are employed to remove non-volatile matrix components. fao.orgfao.org The modified QuEChERS method has also been successfully applied for preparing samples like chili and soil for GC-MS analysis. tandfonline.com As with LC-MS/MS, this compound is added at the start of the sample preparation to correct for any analyte loss during these extensive cleanup procedures.

Table 2: GC-MS/MS Method Performance for Indoxacarb in Various Matrices

Matrix	Sample Preparation	LOQ (mg/kg)	Recoveries (%)	RSD (%)
Medicinal Herbs	Modified QuEChERS, NH2 cartridge cleanup	0.01	74.1 - 105.9	< 10
Chili	Modified QuEChERS	-	90.6 - 103.9	1.3 - 5.8
Soil	Modified QuEChERS	-	90.6 - 103.9	1.3 - 5.8

This table is interactive and can be sorted by clicking on the column headers.

Sample Preparation and Clean-up Strategies for Environmental and Biological Matrices

The accurate quantification of Indoxacarb and its deuterated internal standard, this compound, in complex environmental and biological samples necessitates robust sample preparation and clean-up procedures. These steps are critical for removing interfering matrix components that can affect analytical instrument performance and compromise the accuracy of results. The choice of methodology depends on the matrix's nature, the analyte's physicochemical properties, and the analytical technique employed.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Methodology

The QuEChERS method has become a widely adopted sample preparation technique for pesticide residue analysis, including Indoxacarb, in a variety of food and agricultural matrices. mdpi.com This approach involves an initial extraction with acetonitrile followed by a clean-up step using dispersive solid-phase extraction (d-SPE). mdpi.com

The typical QuEChERS procedure for Indoxacarb analysis begins with the homogenization of the sample, followed by extraction with acetonitrile. mdpi.comresearchgate.net Salting-out agents, such as magnesium sulfate (MgSO₄) and sodium chloride (NaCl), are then added to induce phase separation and drive the analytes into the organic layer. mdpi.com For the clean-up stage, an aliquot of the acetonitrile extract is mixed with a combination of sorbents. Primary secondary amine (PSA) is commonly used to remove organic acids, fatty acids, and sugars, while C18 is employed to remove nonpolar interferences like lipids. bu.edu.eg In some cases, graphitized carbon black (GCB) may be added to remove pigments like chlorophyll, although it can also retain planar analytes like Indoxacarb if used in excessive amounts. bu.edu.eg

The effectiveness of the QuEChERS method for Indoxacarb has been demonstrated in various matrices. For instance, in cabbage, a standardized QuEChERS technique yielded average recoveries between 83.93% and 95.40% for fortification levels of 0.01 to 0.1 mg/kg. nih.gov Similarly, a study on peach fruits using QuEChERS coupled with HPLC analysis reported average recoveries ranging from 83.3% to 91.6%. researchgate.net A modified QuEChERS method for medicinal herbs also showed good recovery rates (73.0–99.0%) when analyzed by LC-MS/MS. mdpi.com The limit of quantification (LOQ) achieved using this method is typically low, often around 0.01 mg/kg in matrices like cabbage and medicinal herbs. mdpi.comnih.gov

Table 1: Recovery of Indoxacarb using QuEChERS in Various Matrices

Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Cabbage	0.01	83.93	1.21	nih.gov
Cabbage	0.05	89.86	1.53	nih.gov
Cabbage	0.1	95.40	2.23	nih.gov
Peach	Not Specified	83.3 - 91.6	Not Specified	researchgate.net
Medicinal Herbs (LC-MS/MS)	0.01	73.0 - 99.0	<10	mdpi.com

Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) Optimization

Solid Phase Extraction (SPE) is a selective sample preparation technique used to isolate and concentrate analytes from a liquid sample by partitioning them between a solid and a liquid phase. nih.gov It is frequently employed for cleaning up complex matrices before the analysis of Indoxacarb. nih.govfao.org The optimization of SPE involves selecting the appropriate sorbent material, conditioning and elution solvents, and sample loading conditions. For Indoxacarb analysis in matrices like paddy water, soil, and rice, C18 and aminopropyl (NH2) cartridges are commonly used. nih.gov For example, in the analysis of Indoxacarb in poultry tissues, a method involving extraction with acidified acetonitrile, de-fatting with hexane, and subsequent SPE clean-up was reported. fao.org Similarly, for analyzing residues in tomato and grape, samples were extracted with acetonitrile and purified using NH2/Carb SPE cartridges, while water samples were cleaned up using C18 cartridges. nyxxb.cn These SPE protocols have demonstrated high recovery rates, typically ranging from 79.7% to 98.3% across various matrices at different spiking levels. nih.gov

Liquid-Liquid Extraction (LLE) is a classic separation technique based on the differential solubility of a compound in two immiscible liquids. nih.gov For pesticide residue analysis in complex matrices like milk, salt-assisted LLE (SALLE) has been employed. nih.gov This method involves diluting the sample (e.g., milk) with water to reduce matrix effects, followed by the addition of a water-miscible organic solvent like acetonitrile. nih.gov A salt, such as MgSO₄, is then added to induce phase separation, partitioning the pesticides into the acetonitrile layer. nih.gov This technique is crucial for samples with high protein and fat content, where direct extraction can be challenging. nih.gov

Matrix Effect Mitigation in Mass Spectrometry

Matrix effects (MEs) are a significant challenge in quantitative analysis using mass spectrometry, particularly with electrospray ionization (ESI). restek.comnih.gov MEs are caused by co-eluting matrix components that can either suppress or enhance the ionization of the target analyte, leading to inaccurate quantification. restek.comnih.gov This phenomenon is a major concern in the analysis of Indoxacarb in complex food and environmental samples. mdpi.comnih.gov

Several strategies are employed to mitigate matrix effects. One of the most effective approaches is the use of matrix-matched calibration standards. nih.gov This involves preparing calibration standards in a blank matrix extract that is free of the analyte, thereby ensuring that the standards and samples experience similar ionization suppression or enhancement. mdpi.com Another common and robust method is the use of an isotopically labeled internal standard, such as this compound. Since the deuterated standard has nearly identical chemical properties and retention time to the native analyte, it co-elutes and experiences the same matrix effects, allowing for accurate correction during data processing.

The extent of the matrix effect can vary significantly depending on the complexity of the matrix and the analytical platform. For instance, a study on Indoxacarb in medicinal herbs found that matrix effects were more pronounced in GC-MS/MS analysis (mostly >±20%) compared to LC-MS/MS analysis (<20%), making LC-MS/MS the recommended method for this application. mdpi.com In contrast, another study reported no significant matrix effects for Indoxacarb in paddy water, soil, and various rice components when using LC-MS/MS. nih.gov The evaluation of MEs is typically done by comparing the slope of the calibration curve prepared in a pure solvent with that of the curve prepared in the matrix extract. mdpi.comnih.gov

Chiral Analytical Methods for Enantiomer Separation and Quantification

Indoxacarb possesses a chiral center, resulting in two enantiomers: the insecticidally active S-enantiomer and the less active R-enantiomer. researchgate.netesjpesticides.org.eg Consequently, analytical methods capable of separating and quantifying these individual enantiomers are essential for understanding its environmental fate and efficacy.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the enantioselective analysis of Indoxacarb. cipac.org This method relies on chiral stationary phases (CSPs) that interact differently with the two enantiomers, leading to their separation. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are particularly effective.

Commonly used columns include Chiralcel OD (cellulose tris(3,5-dimethylphenylcarbamate)), Chiralpak AS-H, and Chiralpak AD-RH. cipac.orgoup.comscispace.com The separation is typically achieved under normal-phase conditions, using a mobile phase consisting of a mixture of n-hexane and an alcohol modifier like isopropanol (B130326) or ethanol (B145695). cipac.orgoup.comscispace.com The specific composition of the mobile phase is a critical parameter affecting the resolution of the enantiomers. For example, a mobile phase of n-hexane-isopropanol (85:15, v/v) on a Chiralcel OD-H column provided good baseline separation. scispace.com Another study achieved separation on a Chiralpak AS-H column with n-hexane-ethanol (95:5, v/v). oup.com

Reversed-phase chiral HPLC methods have also been developed, using columns like Chiralpak AD-RH with an acetonitrile/water mobile phase, often coupled with tandem mass spectrometry (LC-MS/MS) for enhanced sensitivity and selectivity. nyxxb.cnnih.gov Detection is commonly performed using a UV detector, typically at a wavelength of 310 nm, or by mass spectrometry. cipac.orgoup.com

Table 2: Examples of Chiral HPLC Conditions for Indoxacarb Enantiomer Separation

Chiral Column	Mobile Phase (v/v)	Flow Rate (mL/min)	Detection	Reference
Chiralcel OD	n-hexane / 2-propanol (75:25)	Not Specified	UV (310 nm)	cipac.org
Chiralpak AS-H	n-hexane / ethanol (95:5)	Not Specified	Not Specified	oup.com
Chiralpak IA	n-hexane / isopropanol / ethyl acetate (70:20:10)	Not Specified	HPLC Analysis	nih.gov
Lux cellulose-1	n-hexane / isopropanol (85:15)	0.8	UV (310 nm)	oup.com
Chiralpak AD-RH	acetonitrile / water (65:35)	0.4	LC-MS/MS	nyxxb.cn
Chiralcel OD-H	n-hexane / isopropanol (85:15)	1.0	HPLC Analysis	scispace.com

Gas Chromatography with Chiral Columns

While HPLC is the predominant technique for Indoxacarb's chiral separation, Gas Chromatography (GC) can also be utilized for enantiomeric analysis of chiral compounds. Chiral GC separations are achieved using capillary columns coated with a chiral stationary phase, most commonly derivatized cyclodextrins. gcms.cz These cyclodextrin (B1172386) macromolecules create a chiral environment within the column that allows for differential interaction with enantiomers, leading to their separation. gcms.cz

However, the application of chiral GC specifically for Indoxacarb enantiomers is less documented in the literature compared to chiral HPLC. One of the challenges with GC analysis of pesticides like Indoxacarb can be the potential for thermal degradation in the hot injector and the significant matrix effects observed in complex samples. mdpi.com A study comparing GC-MS/MS and LC-MS/MS for the analysis of total Indoxacarb in medicinal herbs found that GC-MS/MS was prone to strong matrix effects, which could complicate accurate quantification. mdpi.com For GC-based methods to be viable for chiral analysis of Indoxacarb, these challenges would need to be addressed, potentially through derivatization to improve thermal stability and volatility, along with extensive sample clean-up to minimize matrix interference. nih.gov

Method Validation and Quality Assurance in Research Laboratories

The reliable quantification of Indoxacarb and the use of its deuterated analog, this compound, as an internal standard in various matrices, hinge on rigorous method validation and robust quality assurance protocols. Research laboratories employ a series of validation parameters to ensure that the analytical methods are accurate, precise, and fit for purpose. These parameters are critical for generating credible data in residue analysis, environmental monitoring, and metabolism studies.

Linearity, Limit of Detection, and Limit of Quantification Assessments

Linearity establishes the relationship between the concentration of an analyte and the analytical signal. A linear response is crucial for accurate quantification over a specific concentration range. Analytical methods for Indoxacarb, often employing techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), typically demonstrate excellent linearity. For instance, a study on the determination of Indoxacarb in pigeonpea reported a correlation coefficient (R²) value of 0.999, indicating a strong linear relationship. fao.org Another method for its determination in suspension concentrate formulations showed linearity in the range of 0.1 to 3.2 mg/mL with a correlation coefficient (R²) greater than 0.99998. agqlabs.ma

The Limit of Detection (LOD) is the lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with acceptable precision and accuracy. The Limit of Quantification (LOQ) is the lowest concentration that can be measured with a defined level of precision and accuracy. These values are fundamental in determining the sensitivity of an analytical method, particularly for trace residue analysis. For Indoxacarb, reported LOD and LOQ values vary depending on the matrix and the analytical instrumentation. For example, in the analysis of Indoxacarb in pigeonpea, the LOD and LOQ were found to be 0.0015 µg/g and 0.005 µg/g, respectively. fao.org In poultry matrices, a method was validated with an LOQ of 0.01 mg/kg and an LOD of 0.003 mg/kg. who.int

Table 1: Linearity, LOD, and LOQ for Indoxacarb Analytical Methods

Matrix	Linearity Range	Correlation Coefficient (R²)	LOD	LOQ	Reference
Pigeonpea	Not Specified	0.999	0.0015 µg/g	0.005 µg/g	fao.org
Suspension Concentrate	0.1 - 3.2 mg/mL	>0.99998	Not Reported	Not Reported	agqlabs.ma
Poultry Tissues	Not Specified	Not Specified	0.003 mg/kg	0.01 mg/kg	who.int
Medicinal Herbs	0.02 - 1.0 mg/kg	0.99	0.005 mg/kg	0.01 mg/kg	researchgate.net
Paddy Water, Soil, Rice	0.01 - 1.0 mg/L	1.000	Not Specified	0.01 mg/kg	eurl-pesticides.eu

Accuracy, Precision, and Robustness Evaluation

Accuracy refers to the closeness of a measured value to the true or accepted value. It is often assessed through recovery studies, where a known amount of the analyte is added to a blank matrix and then analyzed. The percentage of the added analyte that is recovered is a measure of the method's accuracy. For Indoxacarb analysis, recovery rates are typically expected to be within the range of 70-120%. Studies have shown average recoveries of Indoxacarb in various matrices such as pigeonpea to be between 74% and 110%. fao.org In another study involving paddy water, soil, and rice matrices, the average recoveries ranged from 79.7% to 98.3%. eurl-pesticides.eu

Precision is the degree of agreement among independent measurements of the same sample. It is usually expressed as the relative standard deviation (RSD). Good precision indicates that the method is repeatable and reproducible. For the analysis of Indoxacarb in pigeonpea, the RSD was reported to be ≤8%. fao.org Similarly, in the analysis of Indoxacarb in paddy water, soil, and rice, the RSD ranged from 2.2% to 9.3%. eurl-pesticides.eu

Robustness is the ability of an analytical method to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage. While detailed robustness studies are not always published in full, the successful application of these methods across different laboratories and matrices suggests a degree of robustness.

Table 2: Accuracy and Precision of Indoxacarb Analytical Methods

Matrix	Fortification Levels	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Pigeonpea	0.01, 0.05, 0.1, 0.2 mg/kg	74 - 110	≤8	fao.org
Paddy Water, Soil, Rice	Three spiking levels	79.7 - 98.3	2.2 - 9.3	eurl-pesticides.eu
Poultry Tissues	Not Specified	70 - 120	Not Specified	who.int
Medicinal Herbs	0.01 mg/kg	73.0 - 117.6	<20	researchgate.net
Tomato	Not Specified	83.33 - 90.67	Not Specified	eurl-pesticides.eu

Inter-Laboratory Comparison Studies

Inter-laboratory comparison studies, also known as proficiency tests, are a critical component of external quality assurance for analytical laboratories. These studies involve multiple laboratories analyzing the same homogenous sample to assess their analytical performance and the comparability of their results. Participation in such studies is essential for laboratories to demonstrate their competence and the validity of their analytical methods.

The European Union Reference Laboratories (EURLs) for pesticide residues regularly organize proficiency tests that include a wide range of pesticides, including Indoxacarb. For instance, the EURL-FV Proficiency Test FV-SC05 in 2021-2022 included Indoxacarb in a dried white beans matrix. eurl-pesticides.eu Similarly, the EURL-FV Proficiency Test FV-24 involved the analysis of Indoxacarb in tomato homogenate. eurl-pesticides.eu These proficiency tests set a target relative standard deviation, often around 25%, to evaluate the performance of participating laboratories. eurl-pesticides.eu

In another proficiency test organized by QS Fachgesellschaft Obst-Gemüse-Kartoffeln GmbH in 2019, a raspberry sample was spiked with Indoxacarb at an approximate concentration of 550 µg/kg. agqlabs.ma The performance of the participating laboratories was assessed based on their ability to correctly quantify the spiked pesticides within a recovery range of 70% to 120% of the spiked level. agqlabs.ma

These inter-laboratory studies play a vital role in ensuring the reliability and harmonization of pesticide residue analysis across different laboratories and countries, ultimately contributing to food safety and fair trade.

Emerging Research Areas and Future Directions for Indoxacarb D3 Studies

Non-Target Site Resistance Mechanisms and Their Molecular Basis

Non-target site resistance (NTSR) presents a significant challenge in the sustained efficacy of insecticides like indoxacarb (B177179). growiwm.orgawsjournal.org Unlike target-site resistance, which involves mutations in the specific protein the insecticide binds to, NTSR involves mechanisms that prevent the insecticide from reaching its target in lethal concentrations. growiwm.orgresearchgate.net These mechanisms are often more complex and can confer resistance to multiple insecticide classes. researchgate.netudl.cat

Key NTSR mechanisms include:

Enhanced Metabolism: This is a primary NTSR mechanism where insects exhibit increased activity of detoxification enzymes. researchgate.netnih.gov Families of enzymes such as cytochrome P450s (P450s), glutathione (B108866) S-transferases (GSTs), and carboxylesterases (CarEs) are frequently implicated in metabolizing and detoxifying indoxacarb. researchgate.netmdpi.comresearchgate.net For instance, increased P450 and GST activities have been linked to indoxacarb resistance in the diamondback moth, Plutella xylostella. mdpi.com In some cases, specific P450 genes, like those from the CYP81 family, are associated with resistance. udl.cat

Reduced Cuticular Penetration: Changes in the insect's cuticle composition can slow down the absorption of the insecticide, reducing the amount that reaches the target site.

Increased Excretion: Enhanced activity of transport proteins can lead to more rapid excretion of the insecticide from the insect's body.

The molecular basis of NTSR is often polygenic, meaning it is controlled by multiple genes, making it more difficult to characterize than monogenic target-site resistance. udl.cat Research has shown that the development of indoxacarb resistance in some pest populations is associated with the overexpression of these detoxification enzyme families. researchgate.netnih.gov For example, a study on the fall armyworm, Spodoptera frugiperda, suggested the involvement of P450 enzymes in indoxacarb resistance, as the synergist piperonyl butoxide (PBO) increased the susceptibility of a resistant strain. mdpi.com

Understanding the specific genes and regulatory pathways involved in NTSR is crucial for developing effective resistance management strategies. The use of deuterated indoxacarb (Indoxacarb-d3) can be a valuable tool in these studies, aiding in the elucidation of metabolic pathways. smolecule.com

Application of Advanced '-omics' Technologies (e.g., Proteomics, Lipidomics) in Ecotoxicology and Resistance Research

The advent of '-omics' technologies has revolutionized ecotoxicology and resistance research by providing a holistic view of the molecular responses of organisms to chemical stressors. researchgate.netmdpi.comresearchgate.net These technologies allow for the large-scale study of genes (genomics), transcripts (transcriptomics), proteins (proteomics), and lipids (lipidomics). researchgate.netresearchgate.net

Proteomics focuses on the entire set of proteins in a cell or organism. eawag.ch In the context of indoxacarb, proteomics can identify changes in protein expression associated with exposure and resistance. nih.gov For example, it can reveal the upregulation of specific detoxification enzymes like cytochrome P450s and GSTs in resistant insect populations. eawag.chnih.gov This approach moves beyond studying single biomarkers to analyzing complex protein patterns that can serve as specific signatures of exposure or effect. nih.gov

Lipidomics , the large-scale study of lipids, is an emerging field in ecotoxicology. nih.govcd-genomics.commdpi.com Lipids are crucial components of cell membranes and are involved in energy storage and signaling. Exposure to insecticides like indoxacarb can alter the lipid profile of an organism. nih.govresearchgate.net Lipidomics can help to understand how these changes in lipid metabolism contribute to toxicity and resistance mechanisms. nih.govmdpi.com For example, alterations in lipid composition could affect membrane fluidity and permeability, influencing the uptake and transport of indoxacarb.

Metabolomics , the study of the complete set of small-molecule metabolites, provides a functional readout of the physiological state of an organism. researchgate.net Studies have shown that indoxacarb exposure can significantly affect metabolic pathways, such as the tricarboxylic acid (TCA) cycle and amino acid metabolism in organisms like zebrafish. researchgate.net

The integration of these '-omics' technologies, often referred to as multi-omics, provides a comprehensive understanding of the toxicological impact of indoxacarb. researchgate.net this compound is particularly useful in these studies as a tracer to follow the metabolic fate of the parent compound and its metabolites within the complex web of biochemical pathways. smolecule.commedchemexpress.com

Long-Term Environmental Fate and Transport Modeling under Climate Change Scenarios

The environmental fate and transport of pesticides like indoxacarb are influenced by various environmental factors, including temperature, pH, and soil type. piat.org.nz Climate change is predicted to alter these factors, thereby affecting the persistence, mobility, and ultimate fate of agrochemicals in the environment. bu.edu.egresearchgate.net

Key factors influencing the environmental fate of indoxacarb include:

Degradation: Indoxacarb degrades in soil and water through processes like hydrolysis and photolysis. apvma.gov.au The rate of hydrolysis is pH-dependent, being faster at higher pH values. piat.org.nz For instance, the half-life of indoxacarb in water is approximately 38 days at pH 7 but decreases to 1 day at pH 9. piat.org.nz

Mobility: Indoxacarb has low water solubility and a high affinity for soil particles, suggesting it has a low potential to leach into groundwater. piat.org.nz However, some of its degradation products are more mobile. epa.gov

Persistence: Indoxacarb is considered moderately persistent in the environment, with aerobic soil half-lives ranging from less than a day to several hundred days. piat.org.nz

Climate change models predict increases in global temperatures and changes in precipitation patterns, which will likely impact the environmental behavior of indoxacarb. nih.govcopernicus.orgmdpi.com For example, a study on the persistence of indoxacarb in tomatoes found that the half-life was shorter in the warmer summer season compared to the cooler winter season, indicating that higher temperatures can accelerate its degradation. bu.edu.eg

Modeling the long-term fate and transport of indoxacarb under different climate change scenarios is crucial for predicting future environmental concentrations and potential risks. nih.govjustagriculture.in These models can integrate data on the physicochemical properties of this compound, soil characteristics, and climate projections to simulate its movement and degradation in various environmental compartments. tesisenred.net This information is vital for developing sustainable agricultural practices and regulatory policies in a changing climate.

Research into Synergistic and Antagonistic Interactions of Indoxacarb with Other Agrochemicals in Environmental Systems

In agricultural settings, organisms are often exposed to a mixture of agrochemicals rather than a single compound. ekb.eg The combined effects of these chemicals can be synergistic (greater than the sum of their individual effects), antagonistic (less than the sum), or additive. scispace.comscispace.com Understanding these interactions is critical for assessing the true environmental risk of pesticide mixtures.

Research has shown that the toxicity of indoxacarb can be influenced by the presence of other pesticides. For example, some studies have reported synergistic effects when indoxacarb is combined with other insecticides, leading to increased mortality in target pests. scispace.comnih.gov In one study, the combination of indoxacarb with the entomopathogenic nematode Steinernema riobrave showed a synergistic effect on the mortality of the corn earworm, Helicoverpa zea. scispace.com Conversely, antagonistic effects have also been observed, where the presence of another chemical reduces the efficacy of indoxacarb. ekb.eg

These interactions can be due to various mechanisms, including the induction or inhibition of metabolic enzymes. ekb.eg For instance, one chemical might inhibit the detoxification enzymes that would normally break down indoxacarb, leading to increased toxicity.

The use of this compound in such mixture studies can help to trace the metabolic fate of indoxacarb in the presence of other agrochemicals, providing insights into the mechanisms of interaction. This research is essential for developing integrated pest management (IPM) programs that consider the complex interactions of chemical mixtures in the environment. nih.gov

Development of Novel Isotopic Labeling Strategies for Complex Research Questions

Isotopically labeled compounds are indispensable tools in modern chemical and biological research. medchemexpress.com this compound, where three hydrogen atoms are replaced by deuterium (B1214612), is a stable isotope-labeled version of indoxacarb. smolecule.com The presence of deuterium allows for its differentiation from the unlabeled compound in analytical techniques like mass spectrometry. smolecule.com

Current applications of this compound include:

Metabolic Studies: Tracing the metabolic pathways of indoxacarb in target and non-target organisms. smolecule.commedchemexpress.com

Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of the insecticide.

Environmental Fate Studies: Following the degradation and transport of indoxacarb in soil and water.

Future research could focus on developing more complex isotopic labeling strategies to answer more intricate research questions. For example, labeling different parts of the indoxacarb molecule with different isotopes (e.g., ¹³C, ¹⁵N) could provide more detailed information about its metabolic breakdown and the fate of its various fragments.

These advanced labeling strategies, combined with high-resolution analytical techniques, will enable a deeper understanding of the mode of action, resistance mechanisms, and environmental behavior of indoxacarb.

Q & A

Q. What strategies resolve contradictions in metabolic pathway data between this compound and its non-deuterated form?

• Methodological Answer : Perform comparative in vitro assays (e.g., liver microsomes) to identify isotope effects on enzyme kinetics. Use kinetic isotope effect (KIE) analysis to quantify rate differences in hydrolysis or oxidation. Cross-validate findings with in vivo rodent models, analyzing plasma metabolites via LC-HRMS. Address discrepancies by isolating deuterium-specific pathways (e.g., deuterium retention in metabolites) .

Q. How can researchers assess the environmental degradation mechanisms of this compound in soil and water systems?

• Methodological Answer : Simulate environmental conditions using OECD 307/308 guidelines. Monitor degradation via LC-MS/MS and stable isotope probing (SIP) to track deuterium in degradation byproducts. Compare half-lives (t½) of this compound vs. Indoxacarb under identical conditions. Use qPCR or metagenomics to identify microbial communities involved in deuterated compound breakdown .

Q. What interdisciplinary approaches improve the validation of this compound’s mode of action in pest resistance studies?

• Methodological Answer : Integrate electrophysiology (e.g., voltage-clamp assays) to assess sodium channel blocking efficacy in deuterated vs. non-deuterated forms. Combine with transcriptomics to identify resistance-linked gene expression changes. Validate using CRISPR-edited insect models to isolate target-site mutations. Collaborate with computational chemists to model deuterium’s steric effects on binding affinity .

Q. How should statistical frameworks be applied to address variability in this compound bioaccumulation data across species?

• Methodological Answer : Use mixed-effects models to account for interspecies variability (e.g., lipid content, metabolic rates). Apply bootstrap resampling to estimate confidence intervals for bioaccumulation factors (BAFs). Perform sensitivity analysis on parameters like partition coefficients (log Kow) and elimination rates. Cross-reference with existing databases (e.g., EPA ECOTOX) to contextualize findings .

Q. What in silico tools are effective for predicting the pharmacokinetic behavior of this compound in non-target organisms?

• Methodological Answer : Utilize physiologically based pharmacokinetic (PBPK) modeling with software like GastroPlus or PK-Sim. Incorporate deuterium-specific parameters (e.g., reduced metabolic clearance) derived from in vitro assays. Validate predictions against in vivo tissue distribution data using Bayesian inference. Compare results with non-deuterated analogs to quantify isotopic influence .

Q. How can researchers reconcile discrepancies in toxicity profiles between this compound and Indoxacarb in ecotoxicological assays?

• Methodological Answer : Conduct dose-response studies across multiple trophic levels (e.g., algae, Daphnia, fish). Apply benchmark dose (BMD) modeling to compare LC50/EC50 values. Use isotopic tracing to determine if toxicity differences arise from altered metabolite profiles or bioaccumulation. Publish raw data in open-access repositories to enable meta-analyses .